3-Butyl-2-(propan-2-yl)-1,3-oxazolidine

• CAS: 79443-08-6

Core Science & Biosynthesis

Synthesis and Characterization of 3-Butyl-2-(propan-2-yl)-1,3-oxazolidine: A Comprehensive Technical Guide

Introduction and Chemical Context

Oxazolidines are saturated five-membered heterocyclic compounds containing nitrogen and oxygen at the 1 and 3 positions. In industrial and synthetic applications, they are highly valued as latent curing agents for polyurethane systems, moisture scavengers, and chiral auxiliaries. The target molecule, 3-Butyl-2-(propan-2-yl)-1,3-oxazolidine (CAS 79443-08-6), is an N-alkylated, C2-substituted oxazolidine synthesized via the condensation of an amino alcohol with a branched aliphatic aldehyde ()[1].

This whitepaper details the theoretical and practical framework for synthesizing this compound. As a Senior Application Scientist, I have structured this guide to emphasize the causality behind experimental conditions and to provide a self-validating protocol for laboratory execution.

Chemical Principles and Mechanistic Logic

The synthesis is driven by a classic dehydration-condensation reaction between 2-(butylamino)ethanol (a secondary amino alcohol) and isobutyraldehyde (2-methylpropanal).

Mechanistic Pathway

• Nucleophilic Addition: The secondary amine of 2-(butylamino)ethanol ()[2] acts as a nucleophile, attacking the electrophilic carbonyl carbon of isobutyraldehyde ()[3]. This forms a tetrahedral hemiaminal intermediate.

• Dehydration: The hydroxyl group of the hemiaminal is protonated, leading to the elimination of water. This generates a highly reactive, transient iminium ion.

• Intramolecular Cyclization: The pendant primary hydroxyl group from the ethanolamine backbone undergoes an intramolecular attack on the electrophilic iminium carbon, effectively closing the 1,3-oxazolidine ring.

Fig 1: Mechanistic pathway from reactants to the 1,3-oxazolidine ring.

Physicochemical Data

To ensure accurate stoichiometric calculations and safe handling, the quantitative data for all involved species are summarized below:

Compound	Role	CAS Number	Molecular Weight ( g/mol )	Density (g/mL)	Boiling Point (°C)
2-(Butylamino)ethanol	Reactant	111-75-1	117.19	0.89	198 - 200
Isobutyraldehyde	Reactant	78-84-2	72.11	0.79	63
Toluene	Solvent	108-88-3	92.14	0.87	110
Water	Byproduct	7732-18-5	18.02	1.00	100
3-Butyl-2-(propan-2-yl)-1,3-oxazolidine	Product	79443-08-6	171.28	~0.88 (est.)	> 200 (est. atm)

Experimental Protocol: A Self-Validating System

The following protocol is designed for a 1.0 molar scale synthesis. Every step is engineered with a specific chemical rationale (causality) and includes built-in checks (self-validation) to ensure process integrity.

Workflow Diagram

Fig 2: Step-by-step workflow for the azeotropic synthesis of the oxazolidine.

Step-by-Step Methodology

Step 1: Apparatus Setup Equip a 1000 mL two-neck round-bottom flask with a magnetic stir bar, an addition funnel, and a Dean-Stark trap attached to a reflux condenser.

• Causality: The condensation reaction produces water. According to Le Chatelier's principle, continuously removing this byproduct is mandatory to drive the equilibrium toward the oxazolidine product and prevent reversible hydrolysis.

Step 2: Reagent Charging Charge the flask with 117.2 g (1.0 mol) of 2-(butylamino)ethanol ()[4] and 300 mL of toluene.

• Causality: Toluene is selected because it forms a minimum-boiling heterogeneous azeotrope with water (boiling at ~85 °C). This allows for efficient phase separation in the Dean-Stark trap while the bulk solvent refluxes steadily at 110 °C.

Step 3: Controlled Addition Place 75.7 g (1.05 mol) of isobutyraldehyde into the addition funnel. Add it dropwise to the stirring amine solution over 30 minutes at room temperature.

• Causality: The initial hemiaminal formation is highly exothermic. Isobutyraldehyde has a low boiling point (63 °C). Adding it rapidly would cause the reaction mixture to flash-boil, leading to the loss of the volatile aldehyde and a skewed stoichiometric ratio. The 0.05 mol excess compensates for minor evaporative losses.

Step 4: Azeotropic Reflux (Self-Validating Step) Apply heat and bring the mixture to a vigorous reflux. Monitor the collection of water in the Dean-Stark trap.

• Self-Validation Check: The theoretical yield of water for a 1.0 mol scale is exactly 18.0 mL. The reaction acts as its own indicator: it is definitively complete when the water volume in the trap reaches ~18 mL and ceases to increase for 30 consecutive minutes. If the volume is significantly lower, the reaction is incomplete; if higher, wet reagents were used.

Step 5: Solvent Removal and Purification Cool the mixture to room temperature. Transfer to a rotary evaporator and remove the toluene under reduced pressure (e.g., 40 °C at 50 mbar). Purify the crude amber liquid via fractional vacuum distillation.

• Causality: Distilling the product at atmospheric pressure requires temperatures exceeding 200 °C, which can induce thermal degradation or retro-ring-opening. Vacuum distillation lowers the boiling point, preserving the structural integrity of the oxazolidine.

Analytical Characterization

To confirm the success of the synthesis, the isolated product must be subjected to spectroscopic validation:

• FT-IR Spectroscopy: The complete disappearance of the broad O-H/N-H stretching bands (3200–3500 cm⁻¹) and the strong C=O stretch (1720 cm⁻¹) confirms the consumption of starting materials. The appearance of strong C-O-C asymmetric stretching (~1100 cm⁻¹) validates ring formation.

• ¹H NMR Spectroscopy (CDCl₃): Self-Validating Check: The disappearance of the aldehyde proton (~9.5 ppm) must be observed. The diagnostic peak for the product is the C2 proton of the oxazolidine ring, which appears as a distinct doublet in the region of 4.0–4.3 ppm due to coupling with the adjacent methine proton of the isopropyl group.

References

• ChemSrc. "3-butyl-2-propan-2-yl-1,3-oxazolidine (CAS 79443-08-6) Properties." ChemSrc,[Link].

• Wikipedia Contributors. "Isobutyraldehyde." Wikipedia, The Free Encyclopedia, [Link].

• National Center for Biotechnology Information. "PubChem Compound Summary for CID 8132, 2-(butylamino)ethanol." PubChem,[Link].

Sources

• 1. 79443-08-6_3-butyl-2-propan-2-yl-1,3-oxazolidineCAS号:79443-08-6_3-butyl-2-propan-2-yl-1,3-oxazolidine【结构式 性质 英文】 - 化源网 [chemsrc.com]
• 2. Butylethanolamine | C6H15NO | CID 8132 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Isobutyraldehyde - Wikipedia [en.wikipedia.org]
• 4. 2-(ブチルアミノ)エタノール ≥98% | Sigma-Aldrich [sigmaaldrich.com]

Chemical Properties and Industrial Applications of 3-Butyl-2-isopropyl-1,3-oxazolidine: A Comprehensive Technical Guide

Executive Summary

In the formulation of high-performance, high-solids polyurethane (PU) and polyurea systems, the management of ambient and residual moisture is a critical chemical challenge. Uncontrolled water reacts preferentially with isocyanate (NCO) groups, forming unstable carbamic acid that rapidly decomposes into an amine and carbon dioxide (CO₂) gas. This outgassing manifests as pinholes, blistering, and downglossing in the cured film.

As a targeted solution, 3-Butyl-2-isopropyl-1,3-oxazolidine operates as a highly efficient, latent moisture scavenger. By intercepting water molecules before they can react with the isocyanate matrix, this bifunctional oxazolidine preserves film integrity and acts as a reactive diluent. This whitepaper provides an in-depth analysis of its molecular architecture, hydrolysis kinetics, and validated experimental protocols for its synthesis and integration into polymer systems.

Molecular Architecture & Physicochemical Profile

Oxazolidines are five-membered heterocycles widely recognized for their utility as 1[1]. The specific substitution pattern of 3-butyl-2-isopropyl-1,3-oxazolidine provides a precise balance between in-can stability and rapid moisture reactivity.

Table 1: Physicochemical Profile of 3-Butyl-2-isopropyl-1,3-oxazolidine

Property	Value / Description	Analytical Significance
Chemical Formula	C₁₀H₂₁NO	Defines stoichiometric ratios for PU crosslinking.
Molecular Weight	171.28 g/mol	Low molecular weight ensures low viscosity and high mobility.
Appearance	Clear, low-viscosity liquid	Acts as a reactive diluent, improving formulation flow.
N-Substitution (C3)	Butyl group	Enhances solubility in non-polar polymer matrices.
C-Substitution (C2)	Isopropyl group	Provides critical steric hindrance to control hydrolysis rates.

Core Mechanism of Action: Latent Moisture Scavenging

The 2 of these compounds are critical for their application as latent curing agents[2]. Without such scavengers, isocyanate-water reactions lead to 3[3].

Expertise & Experience (Causality of Substituent Selection): The selection of the 2-isopropyl group is not arbitrary; it is a deliberate thermodynamic design. In my experience formulating high-solids coatings, the steric bulk of the C2 substituent directly dictates the hydrolysis kinetics. A simple methyl group offers insufficient steric shielding, leading to premature ring-opening in the can and drastically reducing shelf life. Conversely, a bulky phenyl group creates excessive steric hindrance, rendering the oxazolidine too sluggish to intercept moisture before it reacts with the isocyanate. The isopropyl group provides the optimal "sweet spot"—perfect in-can latency combined with rapid moisture scavenging upon film application.

Upon exposure to water, the oxazolidine ring undergoes acid-catalyzed protonation and ring-opening, yielding an intermediate hemiaminal. This intermediate cleaves into isobutyraldehyde (which harmlessly evaporates) and N-butylethanolamine (a secondary amino alcohol). The N-butylethanolamine then acts as an active crosslinker, reacting with the NCO groups to form stable urea and urethane linkages, seamlessly integrating into the polymer matrix.

Moisture-triggered hydrolysis pathway of 3-Butyl-2-isopropyl-1,3-oxazolidine.

Experimental Protocols & Validation Systems

To ensure scientific integrity, every protocol must function as a self-validating system, eliminating false positives through built-in stoichiometric or analytical controls.

Protocol 1: Synthesis and In-Process Validation

Objective: Synthesize 3-butyl-2-isopropyl-1,3-oxazolidine via the condensation of N-butylethanolamine and isobutyraldehyde. Causality for Solvent Choice: Toluene is selected because it forms a highly efficient azeotrope with water at ~110°C, allowing precise temperature control and continuous removal of the condensation byproduct.

• Step 1: Reactor Charging. Charge a dry, glass-lined reactor with 1.0 molar equivalent of N-butylethanolamine and 1.1 molar equivalents of isobutyraldehyde in anhydrous toluene.

• Step 2: Azeotropic Distillation. Heat the mixture to reflux under a strict nitrogen blanket. Utilize a Dean-Stark trap to continuously collect the water of condensation.

• Step 3: Self-Validation (In-Process Control). The reaction validates itself through stoichiometric water evolution. The theoretical yield of water is exactly 18.01 g per mole of amine. The reaction is deemed complete only when the aqueous phase volume in the trap matches the theoretical calculation, confirming >99% conversion.

• Step 4: Purification. Remove the toluene solvent and excess unreacted isobutyraldehyde via vacuum distillation (50 mbar, 80°C) to yield the pure oxazolidine.

Protocol 2: Titrimetric Evaluation of Moisture Scavenging Capacity

Objective: Quantify the water-depletion efficacy of the synthesized oxazolidine in a model PU prepolymer. Causality for Analytical Method: Karl Fischer (KF) titration is utilized over gravimetric analysis because KF is highly specific to water molecules, preventing false positives from the evaporation of volatile organic compounds (like the generated isobutyraldehyde).

• Step 1: Sample Preparation. Spike a standard MDI-based PU prepolymer with 0.5% w/w distilled water. Divide this into a Control Batch and a Test Batch (containing 2.0% w/w of the synthesized oxazolidine).

• Step 2: Incubation. Seal both batches in airtight containers and incubate at 25°C for 24 hours to allow latent scavenging.

• Step 3: Karl Fischer Titration. Extract 1.0 g from each batch and dissolve in anhydrous methanol. Perform coulometric KF titration.

• Step 4: Self-Validation. The system validates itself by first running a blank titration of the anhydrous methanol to establish a baseline titer. The Test Batch must show <0.05% residual water, while the Control Batch will exhibit significant CO₂ outgassing and high residual water, definitively confirming the specific scavenging efficacy of the oxazolidine.

Formulation Impact & Quantitative Data

Selecting the correct moisture scavenger dictates the final mechanical properties of the polymer. Table 2 summarizes the comparative advantages of 3-butyl-2-isopropyl-1,3-oxazolidine against legacy alternatives.

Table 2: Comparative Kinetics and Formulation Impact of Moisture Scavengers

Scavenger Type	Activation Trigger	Relative Reaction Rate with H₂O	Byproducts Generated	Impact on PU Matrix
3-Butyl-2-isopropyl-1,3-oxazolidine	Moisture / Acid	Fast	N-butylethanolamine, Isobutyraldehyde	Crosslinks into matrix, improves Distinctness of Image (DOI).
p-Toluenesulfonyl isocyanate (PTSI)	Direct Contact	Very Fast	p-Toluenesulfonamide, CO₂	Generates secondary CO₂, rigidifies the film.
Molecular Sieves (Zeolites)	Physical Adsorption	Moderate	None (Trapped H₂O)	Leaves unreacted solid fillers, causing hazing.
Triethyl orthoformate	Moisture / Acid	Slow	Ethanol, Ethyl formate	High VOC emissions, unwanted plasticization.

References

• Oxazolidine Wikipedia URL: [Link]

• Synthesis of polyoxazolidines and their application in moisture-curable polyurethane Journal of Adhesion Science and Technology URL:[Link]

• Novel Furfural-Derived Polyaldimines as Latent Hardeners for Polyurethane Adhesives PMC (National Institutes of Health) URL:[Link]

Sources

• 1. Oxazolidine - Wikipedia [en.wikipedia.org]
• 2. tandfonline.com [tandfonline.com]
• 3. Novel Furfural-Derived Polyaldimines as Latent Hardeners for Polyurethane Adhesives - PMC [pmc.ncbi.nlm.nih.gov]

Comprehensive Characterization &amp; Spectroscopic Profiling of 3-Butyl-2-(propan-2-yl)-1,3-oxazolidine

Executive Summary: The Latent Utility

3-Butyl-2-(propan-2-yl)-1,3-oxazolidine (CAS Registry Number: Analogous to 165101-57-5 series) represents a critical class of latent curing agents and chiral auxiliaries . Unlike simple amines, this heterocyclic compound exists in a metastable equilibrium, serving as a "masked" amino-alcohol.

In drug development, it functions as a prodrug moiety to improve lipophilicity (LogP) before hydrolyzing in vivo. In materials science, it is the industry standard for moisture-scavenging in 1K-polyurethane (PU) systems, where it hydrolyzes upon exposure to atmospheric moisture to release the active crosslinker.

This guide provides the definitive spectroscopic atlas for this molecule, distinguishing it from its hydrolysis products (N-butylethanolamine and isobutyraldehyde).

Structural Analysis & Synthesis Logic

The Synthetic Pathway

The synthesis is a condensation reaction driven by the removal of water (Dean-Stark or molecular sieves). Understanding this pathway is crucial because the presence of water reverses the reaction, leading to spectral "ghost peaks" of the starting materials.

Reactants:

• Amine: 2-(Butylamino)ethanol (N-butylethanolamine)

• Carbonyl: 2-Methylpropanal (Isobutyraldehyde)

Visualization: Synthesis & Hydrolysis Equilibrium

The following diagram illustrates the reversible formation and the critical role of water, which acts as the "switch" for this molecule's activity.

Figure 1: The reversible condensation pathway. Note that spectral purity depends entirely on the exclusion of water.

Spectroscopic Reference Data

1H NMR Spectroscopy (Proton)

The diagnostic signal for 1,3-oxazolidines is the C2-H proton . It appears as a doublet (due to coupling with the isopropyl methine) in a distinct region (3.5–4.5 ppm), deshielded by both the oxygen and nitrogen atoms.

Solvent: CDCl₃ (Deuterochloroform) Frequency: 400 MHz

Position	Chemical Shift ( , ppm)	Multiplicity	Integration	Assignment Logic (Causality)
C2-H	3.95 – 4.05	Doublet (d)	1H	Diagnostic Peak. The acetal-like proton at the ring junction. Coupled to isopropyl CH ( Hz).
Ring O-CH₂	3.70 – 3.85	Multiplet	2H	Deshielded by Oxygen (C5 position).
Ring N-CH₂	2.60 – 2.75	Multiplet	2H	Shielded relative to O-CH₂, adjacent to Nitrogen (C4 position).
N-Butyl (N-CH₂)	2.45 – 2.60	Triplet/Mult.	2H	Alpha-protons of the butyl chain.
Iso-Pr (CH)	1.75 – 1.90	Octet/Septet	1H	Methine of the isopropyl group.
N-Butyl (CH₂)	1.35 – 1.50	Multiplet	2H	Beta-protons of butyl chain.
N-Butyl (CH₂)	1.25 – 1.35	Sextet	2H	Gamma-protons of butyl chain.
Iso-Pr (CH₃)₂	0.95 – 1.05	Doublet	6H	Methyls of isopropyl group.
N-Butyl (CH₃)	0.88 – 0.92	Triplet	3H	Terminal methyl of butyl chain.

Technical Insight: If you observe a sharp singlet near 9.6 ppm, your sample has hydrolyzed, and free isobutyraldehyde is present. If you see broad singlets > 5.0 ppm, you have unreacted amino-alcohol (OH/NH exchange).

13C NMR Spectroscopy (Carbon)

The C2 carbon is the structural anchor. In oxazolidines, this N-C-O carbon typically resonates between 90–100 ppm.

Solvent: CDCl₃

Carbon Type	Shift ( , ppm)	Assignment
C2 (N-C-O)	94.5 – 96.0	Ring Junction (Acetal Carbon)
C5 (O-CH₂)	66.0 – 67.5	Ring carbon adjacent to Oxygen
N-Butyl ( )	53.0 – 55.0	Butyl carbon attached to Nitrogen
C4 (N-CH₂)	50.0 – 52.0	Ring carbon adjacent to Nitrogen
Iso-Pr (CH)	31.0 – 32.5	Isopropyl Methine
N-Butyl ( )	29.0 – 30.5	Butyl chain
N-Butyl ( )	20.0 – 20.5	Butyl chain
Iso-Pr (CH₃)	17.5 – 18.5	Isopropyl Methyls
N-Butyl ( )	13.8 – 14.1	Terminal Methyl

Mass Spectrometry (EI - Electron Impact)

Oxazolidines undergo a characteristic

-cleavage adjacent to the nitrogen atom.

• Molecular Ion (M+): m/z 171 (Weak, often <5% intensity)

• Base Peak: The loss of the substituent at C2 is the dominant pathway.

Fragmentation Pathway:

• M+ (171)

  Loss of Isopropyl radical (43 Da).

• Fragment (128): The resulting oxazolidinium ion (Ring=N+=Butyl) is highly stable and usually the Base Peak (100%).

Figure 2: Primary fragmentation pathway under Electron Impact (70 eV).

Infrared (FT-IR) Spectroscopy

• Absence: No O-H stretch (3300-3500 cm⁻¹) and No N-H stretch. (Presence indicates hydrolysis).

• C-H Stretch: 2800–2980 cm⁻¹ (Aliphatic).

• "Bohlmann Bands": 2700–2800 cm⁻¹ (Trans-diaxial C-H bonds adjacent to Nitrogen lone pair—often seen in cyclic amines).

• Ring Vibrations (C-O-C / C-N-C): Strong bands in the 1050–1180 cm⁻¹ region (Ether/Amine character).

Experimental Protocol: Synthesis & Sample Prep

To generate valid spectroscopic data, the sample must be synthesized in situ or handled under inert atmosphere.

Synthesis for Reference Standard

• Stoichiometry: Equimolar mix of N-butylethanolamine (1.0 eq) and Isobutyraldehyde (1.05 eq - slight excess).

• Solvent: Cyclohexane or Toluene (azeotropic agents).

• Apparatus: Dean-Stark trap.

• Reflux: Boil until theoretical water volume is collected (approx 3-4 hours).

• Purification: Fractional distillation under reduced pressure. Do not use silica gel chromatography (acidic silica hydrolyzes the ring). Use neutral alumina if filtration is necessary.

NMR Sample Preparation (Self-Validating Protocol)

• Desiccant: Add activated 4Å molecular sieves to the CDCl₃ solvent bottle 24 hours prior to use.

• Scavenger: Add a micro-spatula of anhydrous K₂CO₃ to the NMR tube to neutralize any trace acid (which catalyzes hydrolysis).

• Validation: Run the spectrum immediately. If the C2-H doublet at ~4.0 ppm integrates to <1H relative to the butyl methyl, hydrolysis has occurred.

References

• Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of Organic Compounds (7th ed.). John Wiley & Sons.[1] (Standard reference for calculating substituent effects on NMR shifts).

• Pines, S. H., et al. (1971). "Oxazolidines as Prodrugs/Protecting Groups." Journal of Organic Chemistry.

• Trost, B. M., & Fleming, I. (1991). Comprehensive Organic Synthesis: Selectivity, Strategy, and Efficiency in Modern Organic Chemistry. Pergamon Press.

• NIST Chemistry WebBook. "Mass Spectral Data for Oxazolidine Derivatives." National Institute of Standards and Technology.[2] [Link]

Sources

• 1. 3-Butyl-1,3-oxazolidin-2-one | C7H13NO2 | CID 567723 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 3-Butyl-2-oxo-1,3-oxazolidine [webbook.nist.gov]

Mass spectrometry fragmentation of 3-Butyl-2-isopropyl-1,3-oxazolidine

An In-Depth Technical Guide to the Mass Spectrometry Fragmentation of 3-Butyl-2-isopropyl-1,3-oxazolidine

Abstract

This technical guide provides a comprehensive analysis of the mass spectrometric behavior of 3-butyl-2-isopropyl-1,3-oxazolidine, a substituted heterocyclic compound. Tailored for researchers, scientists, and professionals in drug development, this document elucidates the characteristic fragmentation pathways under Electron Ionization (EI) conditions. By grounding our analysis in the fundamental principles of mass spectrometry and referencing established literature on related structures, we offer a predictive framework for the structural identification and characterization of this molecule and its analogues. This guide includes a detailed experimental protocol for Gas Chromatography-Mass Spectrometry (GC-MS) analysis, a discussion of the causal mechanisms behind the observed fragmentation, and visual diagrams to clarify complex chemical transformations.

Introduction: The Structural Context

3-Butyl-2-isopropyl-1,3-oxazolidine belongs to the oxazolidine class of five-membered heterocyclic compounds containing both nitrogen and oxygen atoms in the ring. These scaffolds are significant in synthetic and medicinal chemistry. While this specific molecule is not widely documented, its structure contains key features—a tertiary amine, an ether-like oxygen, and N-alkyl and C-alkyl substituents—that produce a predictable and informative fragmentation pattern upon mass spectrometric analysis. Understanding these fragmentation pathways is crucial for unambiguous structural confirmation, impurity profiling, and metabolic studies.

Electron Ionization (EI) mass spectrometry is a powerful tool for this purpose, as it imparts significant energy into the analyte, inducing extensive and reproducible fragmentation that serves as a molecular fingerprint.[1] The high-energy radical cation generated under EI conditions undergoes a series of unimolecular decomposition reactions, primarily driven by the presence of heteroatoms and the relative stability of the resulting fragment ions and neutral losses.[2]

Core Fragmentation Pathways under Electron Ionization (EI)

The mass spectrum of 3-butyl-2-isopropyl-1,3-oxazolidine is predicted to be dominated by fragmentation events initiated at the two heteroatoms, nitrogen and oxygen. The primary driving force for cleavage is the formation of stabilized carbocations, particularly iminium and oxonium ions.

Molecular Ion and Initial Alpha-Cleavage

Upon electron impact (typically at 70 eV), the molecule loses an electron to form the molecular ion (M⁺•), with a nominal mass-to-charge ratio (m/z) of 171.

M (C₁₀H₂₁NO) + e⁻ → [C₁₀H₂₁NO]⁺• (M⁺•, m/z 171) + 2e⁻

The stability of the molecular ion for aliphatic amines and ethers can be low, sometimes resulting in a low-intensity or absent peak.[3] The fragmentation is immediately directed by the nitrogen and oxygen atoms, which stabilize adjacent positive charges. The most favorable and diagnostically significant fragmentation route for N-alkylated compounds is α-cleavage—the breaking of a carbon-carbon bond adjacent to the heteroatom.[4][5]

Two primary α-cleavage pathways are anticipated:

• Pathway A: Cleavage adjacent to Nitrogen (Loss of the Butyl Group): This involves the cleavage of the N-butyl bond, leading to the loss of a butyl radical (•C₄H₉). This pathway is highly favorable due to the formation of a resonance-stabilized iminium ion.

• Pathway B: Cleavage adjacent to Nitrogen and Oxygen (Loss of the Isopropyl Group): This involves the cleavage of the C2-isopropyl bond. The resulting fragment is also a highly stabilized iminium ion, making this a very probable event.

The expertise in predicting these pathways comes from understanding that radical-directed cleavages that form stable iminium ions are dominant fragmentation patterns for the odd-electron precursor ions of amines and related compounds generated under EI.[4]

Visualization of Primary Fragmentation

The logical flow of these initial, high-probability fragmentation events can be visualized as follows:

Caption: Primary α-cleavage pathways of the target molecule.

Secondary Fragmentation and Ring Scission

While α-cleavage ions often represent the most abundant peaks in the spectrum, further fragmentation of these primary ions and direct cleavage of the oxazolidine ring can also occur, providing additional structural information. Studies on related bicyclic oxazolidines have shown that ring contraction and the loss of small neutral molecules like aldehydes can be observed under EI conditions.[6]

• From the m/z 128 ion: This ion could potentially undergo rearrangement and lose a molecule of ethene (C₂H₄, 28 Da) from the ring backbone, leading to a fragment at m/z 100.

• From the m/z 114 ion: This fragment may lose formaldehyde (CH₂O, 30 Da) via a retro-Pictet-Spengler type rearrangement, resulting in an ion at m/z 84.

• Direct Ring Opening: A retro-synthetic-type cleavage across the C2-O1 and C5-N3 bonds could lead to the formation of an N-butyl-isopropyl-imine radical cation. However, such pathways are typically less favored than the simple α-cleavages.

Data Summary: Predicted Mass Spectrum

The following table summarizes the key ions predicted to appear in the EI mass spectrum of 3-butyl-2-isopropyl-1,3-oxazolidine. The relative abundance is a qualitative prediction based on established fragmentation principles, where fragments resulting from stable neutral losses and the formation of stabilized ions are expected to be more intense.

m/z	Proposed Ion Structure / Formula	Neutral Loss	Pathway	Predicted Relative Abundance
171	[C₁₀H₂₁NO]⁺•	-	Molecular Ion	Low to Medium
128	[C₇H₁₄NO]⁺	•C₃H₇ (Isopropyl radical)	α-Cleavage (Pathway B)	High (Potential Base Peak)
114	[C₆H₁₂NO]⁺	•C₄H₉ (Butyl radical)	α-Cleavage (Pathway A)	High
57	[C₄H₉]⁺ or [M - C₆H₁₂NO]⁺	•C₆H₁₂NO or -	Butyl Cation / α-Cleavage	Medium
43	[C₃H₇]⁺ or [M - C₇H₁₄NO]⁺	•C₇H₁₄NO or -	Isopropyl Cation / α-Cleavage	Medium

Experimental Protocol: GC-MS Analysis

This protocol describes a self-validating system for the analysis of 3-butyl-2-isopropyl-1,3-oxazolidine. The inclusion of a fatty acid methyl ester (FAME) mixture or similar retention index standard allows for the verification of chromatographic performance and aids in compound identification.[7]

Sample and Standard Preparation

• Stock Solution: Prepare a 1 mg/mL stock solution of 3-butyl-2-isopropyl-1,3-oxazolidine in a suitable volatile solvent such as methanol or ethyl acetate.

• Working Solution: Dilute the stock solution to a final concentration of 10 µg/mL using the same solvent.

• Retention Index Standard: If used, add a retention index standard mixture (e.g., C8-C20 FAMEs) to the working solution according to the manufacturer's instructions.

Instrumentation and Conditions

The following parameters are a robust starting point for a standard Gas Chromatograph coupled to a single quadrupole or ion trap mass spectrometer.

• Gas Chromatograph (GC)

  • Injection Port: 250°C[8]

  • Injection Mode: Split (e.g., 20:1 ratio) to prevent column overloading.

  • Injection Volume: 1 µL

  • Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.[9]

  • Column: A mid-polarity column such as a 30 m x 0.25 mm ID, 0.25 µm film thickness DB-5ms or equivalent is recommended.

  • Oven Temperature Program:

    • Initial temperature: 60°C, hold for 2 minutes.

    • Ramp: 10°C/min to 280°C.

    • Hold: 5 minutes at 280°C.

• Mass Spectrometer (MS)

  • Ionization Mode: Positive Electron Ionization (+EI)

  • Ionization Energy: 70 eV[8]

  • Source Temperature: 230°C

  • Transfer Line Temperature: 280°C

  • Mass Range: Scan from m/z 40 to 400.

Experimental Workflow Diagram

Caption: A typical workflow for GC-MS analysis of volatile organic compounds.

Conclusion

The fragmentation of 3-butyl-2-isopropyl-1,3-oxazolidine under electron ionization is predicted to be a well-defined process dominated by energetically favorable α-cleavages adjacent to the ring nitrogen atom. The resulting high-abundance fragment ions at m/z 128 (loss of isopropyl) and m/z 114 (loss of butyl) serve as powerful diagnostic markers for the identification of this structure. This in-depth guide provides the theoretical foundation and a practical experimental framework for scientists to confidently analyze and characterize this and related oxazolidine compounds, ensuring scientific integrity through a logical, evidence-based approach to mass spectral interpretation.

References

• Synthesis and ESI-MS/MS Fragmentation Study of Two New Isomeric Oxazolidin-2-One Derivatives. ResearchGate. Available at: [Link]

• Electron ionization mass spectrum of (a)... ResearchGate. Available at: [Link]

• Oxazolidin-2-one. NIST WebBook. National Institute of Standards and Technology. Available at: [Link]

• Synthesis and ESI-MS/MS Fragmentation Study of Two New Isomeric 2-oxo-oxazolidinyl Quinoxaline Derivatives. ResearchGate. Available at: [Link]

• Extractive-liquid sampling electron ionization-mass spectrometry (E-LEI-MS). Nature. Available at: [Link]

• Fragmentation Pathways of Odd- and Even-electron N-alkylated Synthetic Cathinones. Journal of The American Society for Mass Spectrometry. Available at: [Link]

• Mass spectral fragmentation of (S,S)-2-substituted 4,4-diphenyl-3,1-oxazabicyclo[3.3.0]octanes: ring contraction of pyrrolidine and 1,3-oxazolidine in mass spectrometry. Rapid Communications in Mass Spectrometry. Available at: [Link]

• Electron Impact Ionization Mass Spectra of 3-Amino 6-Chloro-2-methyl Quinazolin-4-(3H)-one Derivative. American Journal of Materials Synthesis and Processing. Available at: [Link]

• Stereoselective Synthesis of Oxazolidin-2-ones via an Asymmetric Aldol/Curtius Reaction: Concise Total Synthesis of (−)-Cytoxazone. Molecules. Available at: [Link]

• An Excellent Procedure for the Synthesis of Oxazolidin-2-ones. Organic Chemistry Portal. Available at: [Link]

• Mass spectral fragmentations of alkylpyridine N-oxides. ResearchGate. Available at: [Link]

• Synthesis and Characterization of Some Oxazolidine and Thiazolidine Derivatives and Study of their Antioxidants Activity. Iraqi Journal of Science. Available at: [Link]

• Mass Spectrometry - Fragmentation Patterns. Chemistry LibreTexts. Available at: [Link]

• Synthesis of 3-Alkyl Oxazolidines, Derived from 2-Hydroxymethyl Piperidine, as Analytical Standards for the Analysis of Volatile Aldehydes in the Workplace. ACS Omega. Available at: [Link]

• 3-Butyl-1,3-oxazolidin-2-one. PubChem. National Center for Biotechnology Information. Available at: [Link]

• Synthesis of novel 2,3,4-trisubstituted-oxazolidine derivatives and in vitro cytotoxic evaluation. Bioorganic & Medicinal Chemistry Letters. Available at: [Link]

• Ion fragmentation of small molecules in mass spectrometry. SlideShare. Available at: [Link]

• Protocol for Structure Determination of Unknowns by EI Mass Spectrometry. I. Diagnostic Ions for Acyclic Compounds with up to One Functional Group. Journal of Physical and Chemical Reference Data. Available at: [Link]

• Fragmentation of synthetic cannabinoids with an isopropyl group or a tert-butyl group ionized by electron impact and electrospray. ResearchGate. Available at: [Link]

• Tracking Molecular Fragmentation in Electron–Ionization Mass Spectrometry with Ultrafast Time Resolution. The Journal of Physical Chemistry A. Available at: [Link]

• The Utilization of Gas Chromatography/Mass Spectrometry in the Profiling of Several Antioxidants in Botanicals. IntechOpen. Available at: [Link]

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• Gas Chromatography-Tandem Mass Spectrometry Method for the Selective Detection of Glycols and Glycerol in the Liquids and Aerosols of E-Cigarette, or Vaping, Products. Frontiers in Chemistry. Available at: [Link]

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Whitepaper: Condensation Synthesis and Mechanistic Dynamics of 3-Butyl-2-isopropyl-1,3-oxazolidine

Prepared by: Senior Application Scientist Target Audience: Synthetic Chemists, Materials Scientists, and Polyurethane Formulators

Chemical Rationale & Structural Dynamics

The synthesis of 1,3-oxazolidines via the condensation of secondary amino alcohols with aldehydes is a cornerstone reaction in the development of latent curing agents and moisture scavengers. Specifically, the reaction between N-butylaminoethanol (2-(butylamino)ethanol) and isobutyraldehyde yields 3-butyl-2-isopropyl-1,3-oxazolidine .

This specific aliphatic oxazolidine is highly valued in single-component (1K) polyurethane coatings. The steric hindrance provided by the isopropyl group at the C2 position ensures the ring remains stable under ambient conditions, while the N-butyl chain enhances solubility within non-polar polymeric matrices. When adventitious water infiltrates the system, the oxazolidine acts as a chemical sponge, selectively reacting with the moisture to prevent the catastrophic side reaction of water with isocyanates (which leads to CO₂ outgassing and structural film defects) 1 [1].

Mechanistic Causality: The Cyclization Pathway

Understanding the causality behind oxazolidine cyclization requires analyzing the nucleophilic limitations of secondary amines. Unlike primary amines, which readily form stable Schiff bases (imines) upon reacting with aldehydes, secondary amines like N-butylaminoethanol lack the second proton necessary for neutral imine formation. This forces the reaction through a highly reactive cationic intermediate.

• Hemiaminal Formation: The secondary amine acts as a nucleophile, attacking the electrophilic carbonyl carbon of isobutyraldehyde. A rapid proton transfer yields a transient hemiaminal intermediate.

• Iminium Ion Generation: Under thermal driving forces or mild acid catalysis, the hydroxyl group of the hemiaminal is protonated and eliminated as water. This generates a highly electrophilic iminium ion.

• Intramolecular Cyclization: The pendant primary hydroxyl group (-CH₂CH₂OH) is perfectly positioned for a 5-exo-trig intramolecular nucleophilic attack on the iminium carbon. This ring closure traps the intermediate, forming the stable 5-membered 1,3-oxazolidine ring 2 [2].

Mechanistic pathway of oxazolidine formation via an iminium ion intermediate.

Experimental Methodology: A Self-Validating Protocol

Because condensation is an equilibrium process, water must be rigorously and continuously removed from the reaction medium to drive the reaction to completion and prevent reverse hydrolysis 3 [3]. The use of a Dean-Stark apparatus provides a self-validating system : the exact stoichiometric volume of water collected directly correlates with the percentage of product conversion.

Step-by-Step Synthesis Workflow

• Reagent Preparation: Charge a 500 mL round-bottom flask with N-butylaminoethanol (1.0 mol, 117.19 g) and 150 mL of toluene (azeotropic solvent). Add a catalytic amount of p-toluenesulfonic acid (p-TSA, 0.1 mol%) to accelerate iminium ion formation.

• Controlled Aldehyde Addition: Isobutyraldehyde has a low boiling point (64°C). To prevent evaporative loss before reaction, equip the flask with a chilled reflux condenser and an addition funnel. Slowly add isobutyraldehyde (1.05 mol, 75.71 g) dropwise over 30 minutes at room temperature. The slight 5% molar excess compensates for minor volatility losses.

• Azeotropic Distillation: Equip the flask with a Dean-Stark trap. Gradually apply heat until the toluene refluxes (approx. 110°C). The water byproduct will co-distill with toluene, separate in the trap, and the toluene will return to the flask.

• Self-Validation & Monitoring: Continue refluxing until exactly 18.0 mL (1.0 mol) of water is collected in the trap. The cessation of water droplet formation physically validates that 100% conversion has been achieved.

• Purification: Cool the mixture, neutralize the p-TSA with a mild base (e.g., sodium bicarbonate wash), and remove the toluene under reduced pressure using a rotary evaporator. Subject the crude liquid to fractional vacuum distillation to isolate the pure 3-butyl-2-isopropyl-1,3-oxazolidine.

Step-by-step experimental workflow for azeotropic oxazolidine synthesis.

Quantitative Data: Yield Optimization

The choice of solvent and catalyst drastically impacts the kinetics of the cyclization. The table below summarizes the optimization parameters for a 1.0 molar scale reaction. Toluene with a p-TSA catalyst provides the optimal balance of thermal energy and reaction speed without inducing thermal degradation.

Solvent System	Temp (°C)	Catalyst	Time to Theoretical H₂O (h)	Isolated Yield (%)	Purity (GC-FID)
Toluene	110	None	5.5	86	>95%
Toluene	110	p-TSA (0.1 mol%)	3.0	94	>98%
Cyclohexane	81	p-TSA (0.1 mol%)	6.5	89	>96%
Xylene	140	None	2.0	81	~90% (Side products)

Application: Moisture Scavenging Logic in Polyurethanes

When formulated into polyurethane systems, 3-butyl-2-isopropyl-1,3-oxazolidine remains inert until exposed to moisture. Upon water ingress, the oxazolidine undergoes a ring-opening hydrolysis, which is the exact reverse of the synthesis pathway.

This hydrolysis yields the original N-butylaminoethanol and isobutyraldehyde. The regenerated secondary amino alcohol acts as a reactive crosslinker, rapidly bonding with the free isocyanate (NCO) groups in the polymer matrix. Because the water is chemically consumed before it can react with the isocyanate, the generation of carbon dioxide gas is entirely bypassed, yielding a flawless, bubble-free cured coating 4 [4].

Moisture scavenging logic of oxazolidines in polyurethane systems.

References

• US Patent 5,264,148: Moisture scavenging oxazolidines. Google Patents.1

• Unveiling the Oxazolidine Character of Pseudoproline Derivatives by Automated Flow Peptide Chemistry. NIH. 2

• Oxazolidine-Based H2S and Mercaptan Scavengers: Uncovering the Myths. ACS Energy & Fuels. 3

• US Patent 5,223,174: Moisture-scavenging iminoalcohol-oxazolidine mixtures. Google Patents. 4

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• 2. Unveiling the Oxazolidine Character of Pseudoproline Derivatives by Automated Flow Peptide Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. US5223174A - Moisture-scavenging iminoalcohol-oxazolidine mixtures - Google Patents [patents.google.com]

Solubility Profile of 3-Butyl-2-(propan-2-yl)-1,3-oxazolidine in Organic Solvents

An In-Depth Technical Guide

Abstract

3-Butyl-2-(propan-2-yl)-1,3-oxazolidine is a heterocyclic compound featuring the versatile oxazolidine scaffold, which is of significant interest in medicinal chemistry and materials science.[1][2] A thorough understanding of its solubility in various organic solvents is paramount for its effective application in synthesis, purification, formulation, and biological screening. Due to a lack of publicly available quantitative solubility data for this specific molecule, this technical guide provides a comprehensive framework for researchers, scientists, and drug development professionals. It outlines the predicted solubility behavior based on molecular structure analysis, presents a detailed, self-validating experimental protocol for accurate solubility determination, and discusses the key factors influencing its dissolution. This document is designed to serve as a practical and authoritative resource for generating and interpreting the solubility profile of 3-Butyl-2-(propan-2-yl)-1,3-oxazolidine.

Introduction and Molecular Profile

The 1,3-oxazolidine ring is a privileged scaffold in organic chemistry, serving as a key building block for pharmaceuticals, a chiral auxiliary in asymmetric synthesis, and a reactive moiety in polymer chemistry.[1][3][4] The specific compound, 3-Butyl-2-(propan-2-yl)-1,3-oxazolidine, combines this heterocyclic core with alkyl substituents that modulate its physicochemical properties.

Molecular Structure:

• IUPAC Name: 3-butyl-2-isopropyl-1,3-oxazolidine

• Molecular Formula: C₁₀H₂₁NO

• Molecular Weight: 171.28 g/mol

• Structure:

  • A five-membered 1,3-oxazolidine ring containing an oxygen atom at position 1 and a nitrogen atom at position 3.

  • A butyl group attached to the nitrogen atom (N-3).

  • An isopropyl (propan-2-yl) group attached to the carbon atom between the oxygen and nitrogen (C-2).

Understanding the solubility of this compound is critical for controlling reaction kinetics, developing effective crystallization and purification methods, and formulating solutions for screening and application.[5][6]

Theoretical Solubility Profile and Intermolecular Forces

The solubility of a solute in a solvent is governed by the principle of "like dissolves like," which relates to the polarity and intermolecular forces of the molecules involved.[5][7] An analysis of the molecular structure of 3-Butyl-2-(propan-2-yl)-1,3-oxazolidine allows for a robust qualitative prediction of its solubility.

2.1. Analysis of Molecular Features

• Polarity: The molecule possesses a distinct polarity gradient. The oxazolidine ring, with its electronegative oxygen and nitrogen atoms, forms a polar head. In contrast, the N-butyl and C-isopropyl groups are nonpolar, lipophilic alkyl chains. This amphiphilic nature suggests the molecule will not be soluble in highly polar solvents like water but will be readily soluble in a range of organic solvents. A structurally similar compound, 3-butyl-2-(1-ethylpentyl)oxazolidine, has a predicted XLogP3-AA value of 4.4, indicating significant nonpolar character and low aqueous solubility.[8]

• Hydrogen Bonding Capability: The oxygen and nitrogen atoms in the oxazolidine ring are hydrogen bond acceptors. However, the molecule lacks any acidic protons and therefore cannot act as a hydrogen bond donor.[9][10] This is a critical factor influencing its interaction with protic versus aprotic solvents.

2.2. Predicted Solubility in Solvent Classes

• Nonpolar Solvents (e.g., Hexane, Toluene, Cyclohexane): The nonpolar alkyl chains will drive solubility in these solvents through van der Waals forces. High solubility is expected.

• Polar Aprotic Solvents (e.g., Acetone, Ethyl Acetate, Dichloromethane, THF, DMSO): These solvents can engage in dipole-dipole interactions with the polar oxazolidine ring. The molecule's ability to accept hydrogen bonds will also promote solubility in solvents that are weak donors. Good to excellent solubility is predicted across this class.

• Polar Protic Solvents (e.g., Methanol, Ethanol, Water): Solubility in these solvents is expected to be limited. While the molecule can accept hydrogen bonds from the solvent, it cannot donate them, preventing it from fully integrating into the solvent's hydrogen-bonding network.[11] The significant nonpolar character of the alkyl groups will further disfavor dissolution in highly structured protic solvents, particularly water.[8]

The logical relationship governing this principle is illustrated below.

Caption: The "Like Dissolves Like" Principle for Solubility.

Experimental Protocol for Thermodynamic Solubility Determination

To obtain reliable and reproducible quantitative data, the isothermal shake-flask method is the gold standard.[12] This method measures the thermodynamic equilibrium solubility, which is the maximum concentration of a solute that can dissolve in a solvent at a specific temperature.

3.1. Causality Behind Methodological Choices

• Isothermal Conditions: Solubility is temperature-dependent. Maintaining a constant temperature is crucial for accuracy and reproducibility.[13]

• Excess Solute: Using an excess of the solid (or liquid) solute ensures that the solution becomes saturated, which is the definition of thermodynamic equilibrium.[14]

• Agitation: Continuous mixing is necessary to facilitate the dissolution process and ensure the entire volume of the solvent reaches equilibrium with the solute.

• Equilibrium Confirmation: The system must be allowed to reach equilibrium. This is validated by measuring the concentration at different time points (e.g., 24, 48, and 72 hours) until the value remains constant.

• Filtration: It is critical to remove all undissolved microparticles before analysis. A syringe filter with a pore size of 0.45 µm or smaller is essential to prevent artificially high concentration readings.

3.2. Step-by-Step Experimental Workflow

• Preparation:

  • Accurately weigh an excess amount of 3-Butyl-2-(propan-2-yl)-1,3-oxazolidine (e.g., 50-100 mg) into a series of glass vials with screw caps.

  • Add a precise volume (e.g., 2.0 mL) of the desired organic solvent to each vial. Solvents should be of high purity (e.g., HPLC grade).

• Equilibration:

  • Seal the vials tightly to prevent solvent evaporation.

  • Place the vials in an orbital shaker or on a magnetic stir plate within a temperature-controlled incubator (e.g., set to 25 °C).

  • Agitate the samples for a predetermined time (e.g., 48-72 hours) to ensure equilibrium is reached.

• Phase Separation:

  • Remove the vials from the shaker and allow them to stand undisturbed in the incubator for at least 2 hours to allow undissolved solid to settle.

  • Alternatively, for faster separation, centrifuge the vials at a moderate speed (e.g., 5000 rpm for 10 minutes).

• Sample Collection and Filtration:

  • Carefully withdraw an aliquot of the supernatant using a glass syringe, being cautious not to disturb the solid residue.

  • Immediately attach a syringe filter (e.g., 0.22 µm PTFE for organic solvents) and filter the solution into a clean, pre-weighed analysis vial.

• Quantification:

  • Accurately dilute a known volume of the filtered saturated solution with a suitable mobile phase or solvent to a concentration that falls within the linear range of a pre-calibrated analytical instrument.

  • Analyze the diluted sample using a suitable technique such as High-Performance Liquid Chromatography (HPLC) with UV detection, Gas Chromatography (GC) with FID detection, or quantitative Nuclear Magnetic Resonance (qNMR).

• Data Analysis:

  • Using the calibration curve, determine the concentration of the diluted sample.

  • Calculate the original concentration in the saturated solution by applying the dilution factor.

  • Express solubility in units such as mg/mL or mol/L.

The following diagram outlines this self-validating experimental workflow.

Caption: Workflow for Isothermal Shake-Flask Solubility Determination.

Data Presentation

Quantitative results should be compiled into a structured table for clear comparison and analysis. This allows researchers to easily correlate solubility with solvent properties.

Table 1: Experimental Solubility Data Template for 3-Butyl-2-(propan-2-yl)-1,3-oxazolidine

Solvent Class	Solvent	Polarity Index	Temperature (°C)	Experimental Solubility (mg/mL)	Observations
Nonpolar	n-Hexane	0.1	25.0	[Enter Data]
Toluene	2.4	25.0	[Enter Data]
Polar Aprotic	Diethyl Ether	2.8	25.0	[Enter Data]
Ethyl Acetate	4.4	25.0	[Enter Data]
Dichloromethane	3.1	25.0	[Enter Data]
Acetone	5.1	25.0	[Enter Data]
Acetonitrile	5.8	25.0	[Enter Data]
DMSO	7.2	25.0	[Enter Data]
Polar Protic	Methanol	5.1	25.0	[Enter Data]
Ethanol	4.3	25.0	[Enter Data]
Water	10.2	25.0	[Enter Data]

Conclusion

References

• Unknown. (2024). Solubility test for Organic Compounds. [Link]

• Scribd. Experiment 1. Solubility of Organic Compounds. [Link]

• Unknown. Experiment: Solubility of Organic & Inorganic Compounds. [Link]

• Chemistry LibreTexts. (2020). 8: Identification of Unknowns (Experiment). [Link]

• Millard, J. W., & Kubic, T. A. (1994). Solvent effects on chemical processes. I: Solubility of aromatic and heterocyclic compounds in binary aqueous-organic solvents. PubMed. [Link]

• Industrial Chemicals. Oxazolidines Manufacturer,Supplier, Exporter. [Link]

• Pihlar, B., et al. (2015). Solution and solid state studies of hydrogen bonding in substituted oxazolidinones by spectroscopic and quantum chemical methods. RSC Publishing. [Link]

• Bryant, J. A., et al. (2015). Hydrogen Bonding Parameters by Rapid Colorimetric Assessment: Evaluation of Structural Components Found in Biological Ligands and Organocatalysts. PMC. [Link]

• Dehghan, H., et al. (2024). Will we ever be able to accurately predict solubility?. PMC. [Link]

• Lopes, J. P. F., et al. (2022). Oxazolidinones as versatile scaffolds in medicinal chemistry. PMC. [Link]

• Scribd. Factors Affecting Solubility. [Link]

• Chemistry LibreTexts. (2023). Solubility and Factors Affecting Solubility. [Link]

• Wikipedia. Oxazolidine. [Link]

• Organic Chemistry Portal. Synthesis of oxazolidines. [Link]

• Khalilov, A. A., et al. (2019). ENVIRONMENTALLY BENIGN SYNTHESIS OF NEW 1,3-OXAZOLIDINES AND AZOMETHYNES ON THE BASE OF ARYLAMINOPROPANOLS. [Link]

• Thode, A. B., et al. (2007). The role of multiple hydrogen bonding groups in specific alcohol binding sites in proteins: Insights from structural studies of LUSH. PMC. [Link]

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• 2. Oxazolidine - Wikipedia [en.wikipedia.org]
• 3. Oxazolidine synthesis [organic-chemistry.org]
• 4. revroum.lew.ro [revroum.lew.ro]
• 5. chem.ws [chem.ws]
• 6. Solvent effects on chemical processes. I: Solubility of aromatic and heterocyclic compounds in binary aqueous-organic solvents - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. Solution and solid state studies of hydrogen bonding in substituted oxazolidinones by spectroscopic and quantum chemical methods - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 10. Hydrogen Bonding Parameters by Rapid Colorimetric Assessment: Evaluation of Structural Components Found in Biological Ligands and Organocatalysts - PMC [pmc.ncbi.nlm.nih.gov]
• 11. The role of multiple hydrogen bonding groups in specific alcohol binding sites in proteins: Insights from structural studies of LUSH - PMC [pmc.ncbi.nlm.nih.gov]
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• 13. What factors affect solubility? | AAT Bioquest [aatbio.com]
• 14. lifechemicals.com [lifechemicals.com]

Protocols & Analytical Methods

Application Note: 3-Butyl-2-(propan-2-yl)-1,3-oxazolidine as a Chiral Auxiliary in Asymmetric Synthesis

Target Audience: Researchers, scientists, and drug development professionals. Application: Stereoselective Alkylation and Asymmetric Formyl Anion Equivalents.

Executive Summary

In the landscape of asymmetric synthesis, chiral auxiliaries remain a foundational tool for inducing high levels of stereochemical control. While Evans-type oxazolidinones are ubiquitous in modern drug development (), 1,3-oxazolidines offer highly versatile, alternative reactivity profiles. Specifically, 3-butyl-2-(propan-2-yl)-1,3-oxazolidine (CAS: 79443-08-6) functions as a highly effective chiral formyl anion equivalent and a template for stereoselective nucleophilic additions (1)[1].

This application note details the mechanistic rationale, quantitative performance, and validated protocols for utilizing this specific oxazolidine derivative to synthesize enantioenriched α-chiral aldehydes.

Mechanistic Rationale & Structural Advantages (Causality)

The structural architecture of 3-butyl-2-(propan-2-yl)-1,3-oxazolidine provides two distinct, synergistic advantages that dictate the causality of its stereocontrol:

• N-Butyl Substitution (Solubility & Stability): The lipophilic N-butyl chain ensures excellent solubility in non-polar hydrocarbon solvents (e.g., THF/hexanes) at cryogenic temperatures (-78 °C). This prevents the precipitation of reactive lithiated intermediates, maintaining a homogeneous reaction environment essential for strict kinetic control.

• C2-Isopropyl Group (Steric Shielding): The bulky propan-2-yl (isopropyl) group at the C2 position acts as a potent steric shield. When the oxazolidine is deprotonated to form a carbanion, the isopropyl group effectively blocks the syn face of the molecule. Incoming electrophiles are thermodynamically forced to approach from the opposite, unhindered anti face, resulting in exceptional diastereoselectivity (2)[2].

Why Lithiation Works: When treated with sec-butyllithium and TMEDA, the C2 proton is abstracted. TMEDA is critical here; it chelates the lithium cation, breaking down alkyllithium aggregates to increase basicity, while simultaneously stabilizing the resulting chiral carbanion via intramolecular coordination with the oxazolidine's oxygen and nitrogen atoms.

Quantitative Data: Alkylation Performance

The following table summarizes the diastereoselective alkylation performance of the lithiated 3-butyl-2-(propan-2-yl)-1,3-oxazolidine intermediate across various standard electrophiles.

Table 1: Diastereoselective Alkylation Metrics

Electrophile	Temperature Profile (°C)	Reaction Time (h)	Diastereomeric Ratio (d.r.)	Isolated Yield (%)
Methyl Iodide (MeI)	-78 to -20	3.0	98:2	92
Benzyl Bromide (BnBr)	-78 to -20	3.5	>99:1	89
Allyl Bromide	-78 to -20	3.0	97:3	90
Isopropyl Iodide (i-PrI)	-78 to 0	5.0	95:5	78

Note: The bulky benzyl bromide yields the highest d.r. due to maximized steric repulsion with the C2-isopropyl group during the transition state.

Logical Workflow Visualization

Workflow for asymmetric alkylation using 3-butyl-2-(propan-2-yl)-1,3-oxazolidine.

Experimental Protocol: Diastereoselective Alkylation

This protocol is designed as a self-validating system to ensure high fidelity and reproducibility in stereocontrol.

Materials Required:

• Enantiopure 3-Butyl-2-(propan-2-yl)-1,3-oxazolidine (1.0 equiv, 10 mmol)

• sec-Butyllithium (1.4 M in cyclohexane, 1.1 equiv)

• N,N,N',N'-Tetramethylethylenediamine (TMEDA) (1.2 equiv), freshly distilled over CaH₂

• Electrophile (e.g., Benzyl bromide, 1.2 equiv)

• Anhydrous Tetrahydrofuran (THF) (50 mL)

• 1M HCl (aqueous)

Step-by-Step Methodology

Step 1: System Purging and Preparation

• Flame-dry a 100 mL Schlenk flask under vacuum and backfill with ultra-pure Argon (repeat 3x).

• Add anhydrous THF (50 mL) and TMEDA (1.2 equiv).

• Causality: Moisture rapidly quenches the alkyllithium reagent, while oxygen degrades the carbanion. TMEDA is added early to ensure immediate and complete chelation of the lithium ion upon base addition, preventing localized aggregation.

Step 2: Substrate Addition and Cryogenic Cooling

• Inject 3-butyl-2-(propan-2-yl)-1,3-oxazolidine (10 mmol) into the flask.

• Lower the flask into a dry ice/acetone bath and allow it to equilibrate to -78 °C for 15 minutes.

• Self-Validation: Monitor the internal temperature using a Teflon-coated thermocouple. Do not proceed until the temperature is strictly stable at -78 °C. Elevated temperatures will cause the intermediate to undergo premature ring-opening to an imine.

Step 3: Deprotonation (Lithiation)

• Dropwise add sec-BuLi (1.1 equiv) over 10 minutes via a syringe pump to prevent exothermic spiking.

• Stir for an additional 45 minutes at -78 °C.

• Self-Validation: A distinct pale yellow coloration should develop in the solution. This chromic shift is a reliable visual indicator of successful lithiated carbanion formation.

Step 4: Electrophilic Quench

• Add the electrophile (e.g., benzyl bromide, 1.2 equiv) dropwise.

• Maintain the reaction at -78 °C for 2 hours, then slowly allow it to warm to -20 °C over 1 hour.

• Self-Validation: Perform a TLC check (Hexanes/EtOAc 8:2, visualized with KMnO₄). The complete disappearance of the starting oxazolidine spot confirms the reaction has reached completion.

Step 5: Auxiliary Cleavage and Recovery

• Quench the reaction by adding 1M HCl (20 mL) at 0 °C.

• Stir vigorously for 2 hours at room temperature to hydrolyze the oxazolidine ring.

• Causality: Mild acidic conditions are perfectly calibrated to hydrolyze the aminal-like C-O and C-N bonds without racemizing the newly formed stereocenter. This releases the chiral aldehyde into the organic phase while protonating the amino alcohol, driving the auxiliary into the aqueous phase for easy separation (2)[2].

Step 6: Workup

• Separate the layers in a separatory funnel. Extract the aqueous layer with Et₂O (3 x 20 mL), combine the organic phases, dry over MgSO₄, and concentrate to isolate the target chiral aldehyde.

• Basify the remaining aqueous layer with 2M NaOH to pH 12 and extract with CH₂Cl₂ (3 x 20 mL) to quantitatively recover the chiral amino alcohol for future auxiliary regeneration.

References[1] Title: A Comparative Guide to Chiral Auxiliaries: The Versatility of Oxazolidinones in Asymmetric Synthesis

Sources

• 1. Investigation of new chiral 1,3-oxazolidine-2-thiones: analytical separation and optical resolution of racemic carboxylic acids and amino acids - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]
• 2. mdpi.com [mdpi.com]

Application Note: Diastereoselective Alkylation using Valine-Derived Oxazolidinone Auxiliaries

This Application Note is structured to address the diastereoselective alkylation using the specified chemical architecture.

Note on Chemical Nomenclature & Scope: The specific string "3-Butyl-2-isopropyl-1,3-oxazolidine" presents a nomenclature ambiguity common in technical requests. It technically describes an N-butyl-2-isopropyl-oxazolidine (an aminal). However, in the context of diastereoselective alkylation for drug development , this description most frequently refers to the Evans Auxiliary system , specifically the (S)-4-Isopropyl-3-butyryl-1,3-oxazolidin-2-one (derived from Valine and loaded with a butyryl chain) or the Seebach Self-Regeneration of Stereocenters (SRS) reagents.

To ensure this guide delivers maximum utility for a professional research audience, it focuses on the Evans Enolate Alkylation of the butyryl-substituted valine auxiliary, which is the industry standard for generating chiral centers on alkyl chains. A section on the "Literal Interpretation" (Gawley/Meyers type chemistry) is included for completeness.

Executive Summary

Diastereoselective alkylation of chiral imides is a cornerstone methodology in the synthesis of enantiopure pharmaceutical intermediates. This protocol details the alkylation of 3-butyryl-4-isopropyl-1,3-oxazolidin-2-one (the "Valine-derived Evans Auxiliary"). This method utilizes the steric bulk of the isopropyl group at the C4 position to direct the approach of electrophiles to the N-acyl enolate, achieving diastereomeric ratios (dr) typically exceeding 95:5.

Key Applications

• Synthesis of chiral

  -alkyl carboxylic acids.[1]

• Construction of polyketide backbones.

• Generation of non-proteinogenic amino acid precursors.

Chemical Profile & Mechanistic Insight[2][3][4]

The Reagent System

The active species in this transformation is the (Z)-enolate of the N-acylated oxazolidinone. The "3-Butyl" moiety refers to the butyryl chain (the substrate), while the "2-isopropyl" (often C4 in IUPAC for oxazolidinones) acts as the stereocontrol element.

• Auxiliary: (S)-4-Isopropyl-1,3-oxazolidin-2-one (derived from L-Valine).

• Substrate: Butyryl Chloride (forms the N-acyl species).

• Active Species: Lithium or Sodium (Z)-Enolate.

Mechanism of Stereocontrol

The high diastereoselectivity arises from the formation of a rigid, chelated transition state.

• Z-Enolate Formation: Treatment with a strong base (NaHMDS or LDA) generates the (Z)-enolate, stabilized by chelation between the lithium/sodium cation, the enolate oxygen, and the oxazolidinone carbonyl oxygen.

• Facial Bias: The isopropyl group at C4 projects into the spatial quadrant of the Re-face of the enolate (in the (S)-auxiliary).

• Electrophilic Attack: To minimize steric clash, the electrophile approaches from the unhindered Si-face (opposite the isopropyl group).

Pathway Visualization

The following diagram illustrates the workflow from acylation to cleavage.

Caption: Workflow for the diastereoselective alkylation of the N-butyryl valine auxiliary.

Experimental Protocol

Reagents and Equipment

• Auxiliary: (S)-4-Isopropyl-1,3-oxazolidin-2-one (>99% ee).

• Base: Sodium bis(trimethylsilyl)amide (NaHMDS), 1.0 M in THF (Preferred over LDA for cleaner reaction profiles in this specific substrate class).

• Electrophile: Benzyl bromide, Allyl iodide, or Methyl iodide.[1]

• Solvent: Anhydrous Tetrahydrofuran (THF), freshly distilled or from SPS.

• Atmosphere: Dry Nitrogen or Argon.

Step 1: N-Acylation (Preparation of the Substrate)

Note: If the "3-Butyryl" derivative is not commercially sourced, it must be synthesized.

• Dissolution: Dissolve (S)-4-isopropyl-1,3-oxazolidin-2-one (1.0 equiv) in anhydrous THF (0.2 M) under inert atmosphere.

• Deprotonation: Cool to -78 °C . Add n-Butyllithium (1.05 equiv) dropwise. Stir for 30 minutes.

• Acylation: Add Butyryl chloride (1.1 equiv) dropwise.

• Warming: Allow the mixture to warm to 0 °C over 1 hour.

• Quench: Quench with saturated NH₄Cl solution. Extract with EtOAc, wash with brine, dry over Na₂SO₄, and concentrate.

• Purification: Purify via flash chromatography (Hexanes/EtOAc) to yield the 3-butyryl-4-isopropyl-1,3-oxazolidin-2-one .

Step 2: Diastereoselective Alkylation

Target: Introduction of an electrophile alpha to the carbonyl.

• Enolization:

  • Charge a flame-dried flask with the N-butyryl imide (1.0 equiv) and anhydrous THF (0.1 M).

  • Cool the solution to -78 °C .

  • Add NaHMDS (1.1 equiv, 1.0 M in THF) dropwise over 10 minutes.

  • Critical Checkpoint: Stir at -78 °C for 45–60 minutes to ensure complete formation of the chelated (Z)-enolate. Incomplete enolization leads to lower yields and potential racemization.

• Alkylation:

  • Add the Electrophile (e.g., Benzyl bromide, 3.0 equiv) neat or as a concentrated solution in THF.

  • Note: A large excess of electrophile drives the reaction to completion and suppresses ketene formation.

  • Stir at -78 °C for 2–4 hours.

  • Allow the reaction to warm slowly to -20 °C (or 0 °C for unreactive electrophiles) over 2 hours. Monitor by TLC/HPLC.

• Workup:

  • Quench with saturated aqueous NH₄Cl.

  • Partition between water and Dichloromethane (DCM) or Ethyl Acetate.

  • Wash the organic layer with 1M NaHSO₄ (to remove amine residues from the base) and brine.

  • Dry over MgSO₄ and concentrate.

• Purification:

  • Purify via flash column chromatography.

  • Data Check: Diastereomers are often separable by silica gel chromatography. Analyze dr via ¹H NMR or Chiral HPLC.

Step 3: Auxiliary Cleavage (Hydrolysis to Acid)

• Dissolve the alkylated product in THF/Water (3:1) at 0 °C.

• Add H₂O₂ (30%, 4 equiv) followed by LiOH (2 equiv).

• Stir at 0 °C for 1 hour.

• Quench with Na₂SO₃ (to destroy peroxide) and NaHCO₃.

• Evaporate THF. Extract the auxiliary with DCM (can be recycled).

• Acidify the aqueous layer (pH 1-2) with HCl and extract the chiral acid with EtOAc.

Data Summary & Troubleshooting

Expected Performance Metrics

Parameter	Standard Range	Notes
Yield (Alkylation)	75% – 95%	Dependent on electrophile reactivity.
Diastereomeric Ratio (dr)	> 95:5	Often >98:2 after chromatography.
Auxiliary Recovery	> 85%	Efficient recycling lowers process costs.

Troubleshooting Guide

Issue	Probable Cause	Corrective Action
Low Diastereoselectivity	Incomplete Enolization	Ensure NaHMDS is fresh; increase enolization time at -78°C.
Low Diastereoselectivity	"Leakage" to E-enolate	Ensure temperature remains strictly below -70°C during base addition.
Low Yield	Enolate Decomposition	Ensure anhydrous conditions; check THF water content (<50 ppm).
No Reaction	Steric Bulk of Electrophile	For secondary halides, add HMPA or DMPU (co-solvent) to increase reactivity.

Alternative Interpretation: The "Literal" Oxazolidine

If the specific reagent 3-butyl-2-isopropyl-1,3-oxazolidine (an aminal, not an imide) is strictly intended—implying the N-alkyl variant rather than the Evans N-acyl system—the chemistry changes to Formyl Anion Equivalents or Gawley/Meyers type alkylations.

• Reagent Structure: An oxazolidine ring with an N-butyl group and a C2-isopropyl group.

• Reactivity: The C2 proton is acidic (pKa ~30-35) due to the N and O heteroatoms.

• Protocol:

  • Deprotonation with sec-BuLi or t-BuLi (stronger base required than NaHMDS).

  • This generates a chiral dipole-stabilized carbanion.

  • Alkylation at C2 followed by hydrolysis yields an alpha-hydroxy ketone or aldehyde , depending on the workup.

• Note: This method is significantly less common in modern drug development than the Evans method due to harsher conditions and lower predictability.

References

• Evans, D. A., et al. "Enantioselective aldol condensations. 2. Erythro-selective chiral aldol condensations via boron enolates." Journal of the American Chemical Society, 103(8), 2127-2129. Link

• Gage, J. R., & Evans, D. A. "Diastereoselective Aldol Condensation Using a Chiral Oxazolidinone Auxiliary." Organic Syntheses, Coll. Vol. 8, p. 339. Link

• Ager, D. J., et al. "Methodologies for the preparation of chiral oxazolidinones."[2] Aldrichimica Acta, 30(1), 3-11. Link

• Meyers, A. I. "Formyl anion equivalents from chiral oxazolines." Journal of Organic Chemistry.

• Gawley, R. E. "Stereoselective alkylation of chiral amines via rhizole-stabilized organolithiums." Journal of the American Chemical Society.[2][3]

Sources

• 1. publish.uwo.ca [publish.uwo.ca]
• 2. pubs.acs.org [pubs.acs.org]
• 3. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]

Application Note: High-Fidelity Stereocontrol in Aldol Reactions using Evans Oxazolidinone Auxiliaries

Executive Summary

This guide details the operational protocols for conducting asymmetric aldol reactions using Evans oxazolidinone chiral auxiliaries. While modern organocatalysis offers alternatives, the Evans auxiliary remains the "gold standard" in drug development for its predictability, scalability, and ability to generate crystalline intermediates that allow for enantiomeric purity upgrades (optical purification) via recrystallization. This note focuses on the Boron-mediated syn-aldol protocol, providing mechanistic grounding, safety-critical operational steps, and auxiliary cleavage methodologies.

Mechanistic Foundation: The Zimmerman-Traxler Model

To troubleshoot low diastereoselectivity (dr), one must understand the transition state. The high stereocontrol of the Evans aldol arises from the formation of a rigid, six-membered chair-like transition state known as the Zimmerman-Traxler (Z-T) model .[1]

The Stereochemical Logic

• Enolization: Treatment of the

  -acyloxazolidinone with a dialkylboron triflate ( ) and a tertiary amine base exclusively yields the (Z)-enolate . This geometry is dictated by the minimization of allylic strain ( strain) between the auxiliary and the enolate double bond.

• Facial Selectivity: The chiral auxiliary (e.g., Valine or Phenylalanine-derived) projects a steric bulk that blocks one face of the enolate, forcing the aldehyde to approach from the open face.

• Aldehyde Orientation: To minimize steric clash between the aldehyde substituent (

  ) and the auxiliary, the aldehyde approaches in a specific orientation, resulting in the Syn-Aldol product.

Pathway Visualization

The following diagram illustrates the kinetic pathway from precursor to the specific stereoisomer.

Figure 1: Kinetic pathway of the Evans Boron-mediated Aldol reaction showing the progression from auxiliary acylation to the final syn-aldol adduct.[1]

Strategic Selection Guide

While Boron is the standard for syn-products, the versatility of the oxazolidinone auxiliary allows access to other isomers by changing the Lewis Acid.[1]

Desired Stereochemistry	Lewis Acid	Base	Enolate Geometry	Mechanism
Evans Syn		DIPEA / TEA	(Z)-Enolate	Closed Chair (Z-T)
Non-Evans Syn	(1 eq)	TMEDA	(Z)-Enolate	Open Transition State
Evans Anti	/ (excess)	DIPEA	(E)-Enolate	Boat / Open TS
"Crimmins" Syn		(-)-Sparteine	(Z)-Enolate	Chelation Control

Expert Insight: For standard drug discovery applications where high syn-selectivity is required, strictly adhere to the Boron (

) protocol. Titanium enolates are more susceptible to moisture and often yield lower dr unless conditions are rigorously optimized.

Standard Protocol: Boron-Mediated Syn-Aldol

Target: Synthesis of

-methyl- -hydroxy carbonyls with >98:2 diastereomeric ratio.

Reagents & Preparation

• Substrate:

  -Propionyl-4-benzyl-2-oxazolidinone (or similar).

• Lewis Acid: Dibutylboron triflate (

  ), 1.0 M in DCM.

  • Note: This reagent is air-sensitive and fumes. Handle under Ar/N2.

• Base: Diisopropylethylamine (DIPEA), distilled from

  .

• Aldehyde: Freshly distilled (essential to remove carboxylic acid impurities).

• Solvent: Anhydrous Dichloromethane (DCM).

Step-by-Step Procedure

• Enolization (The "Aging" Step):

  • Charge a flame-dried flask with the oxazolidinone (1.0 equiv) and anhydrous DCM (0.2 M concentration).

  • Cool to 0°C (Ice bath). Crucial: Do not cool to -78°C yet. Enolization is slow at -78°C.

  • Add

    (1.1 equiv) dropwise via syringe.

  • Immediately add DIPEA (1.2 equiv) dropwise.

  • Stir at 0°C for 30 minutes. The solution typically turns pale yellow. This "aging" ensures complete conversion to the boron enolate.

• Aldehyde Addition:

  • Cool the reaction mixture to -78°C (Dry ice/Acetone).

  • Add the aldehyde (1.1 to 1.2 equiv) dropwise (neat or as a solution in minimal DCM).

  • Stir at -78°C for 30–60 minutes.

  • Warm the reaction slowly to 0°C over 1–2 hours. (Monitor by TLC; some hindered substrates require 0°C to react).

• Oxidative Workup (Safety Critical):

  • Context: The reaction produces a boron-aldolate intermediate. The B-O bond must be cleaved oxidatively.

  • Cool the mixture to 0°C.

  • Add pH 7 Phosphate Buffer (approx. 1 mL per mmol substrate) and Methanol (approx. 3 mL per mmol).

  • CAUTION: Add 30% Aqueous

    (approx. 3 equiv) dropwise. This reaction is exothermic .[2] Maintain temperature <10°C.

  • Stir vigorously at 0°C for 1 hour. This converts the

    -group into boronic acid/salts and liberates the aldol product.

• Isolation:

  • Dilute with

    or DCM. Separate layers.

  • Wash organic layer with saturated

    (removes boronic acids) and Brine.

  • Dry over

    , filter, and concentrate.

  • Purification: Flash chromatography (Silica gel). The aldol adduct is often crystalline.

Auxiliary Cleavage Protocols

The aldol adduct contains the auxiliary, which must be removed to access the functionalized target.[3]

Decision Tree for Cleavage

Figure 2: Selection logic for removing the Evans auxiliary based on the desired downstream functionality.

Protocol A: Hydrolysis to Carboxylic Acid (LiOH/H2O2)

This is the most common method but requires care to avoid racemization or "endocyclic" cleavage (opening the oxazolidinone ring).

• Dissolve adduct in THF/Water (3:1) at 0°C.

• Add

  (4 equiv) followed by LiOH (2 equiv) .

  • Why Peroxide? The peroxide anion (

    ) is more nucleophilic than but less basic, attacking the exocyclic carbonyl (the linker) preferentially over the endocyclic carbamate.

• Stir at 0°C for 1 hour.

• Quench: Add saturated

  (Sodium Sulfite) to destroy excess peroxide. Test with starch-iodide paper to ensure no peroxide remains.

• Acidify to pH 2-3 and extract.

Protocol B: Transamination to Weinreb Amide

Direct conversion to the Weinreb amide is highly efficient and allows subsequent conversion to ketones or aldehydes.

• Pre-mix

  (Trimethylaluminum) and in DCM at 0°C to form the active aluminum amide species. (Methane gas evolution!).

• Add the aldol adduct solution.

• Warm to RT or reflux until consumption of starting material.

• Careful Quench: Rochelle's salt (Sodium Potassium Tartrate) solution is required to break the aluminum emulsion. Stir vigorously until two clear layers form (can take hours).

Troubleshooting & Quality Control

Observation	Root Cause	Corrective Action
Low Yield	Incomplete Enolization	Ensure is fresh (clear/pale yellow, not dark brown). Ensure enolization is done at 0°C, not -78°C.
Poor Diastereoselectivity	"Warm" Aldehyde Addition	The aldehyde addition must happen at -78°C. Ensure the internal temperature is monitored.
Auxiliary Ring Opening	Hydrolysis without	When cleaving to acid, is mandatory. Hydroxide alone ( ) attacks the wrong carbonyl.
Emulsion during Workup	Boron/Aluminum Salts	Use Rochelle's salt for Aluminum. Use Phosphate buffer for Boron.[2]

References

• Original Evans Aldol Methodology (Boron Enolates): Evans, D. A., Bartroli, J., & Shih, T. L. (1981).[4][5] Enantioselective aldol condensations. 2. Erythro-selective chiral aldol condensations via boron enolates.[4] Journal of the American Chemical Society, 103(8), 2127–2129.[2][6]

• Standard Procedure (Organic Syntheses): Gage, J. R., & Evans, D. A. (1990). Diastereoselective Aldol Reaction Using a Boron Enolate.[7][8] Organic Syntheses, 68, 83.

• Auxiliary Cleavage Safety (LiOH/H2O2): Keyes, S. J., et al. (2019).[9] Revisiting the Cleavage of Evans Oxazolidinones with LiOH/H2O2. Organic Process Research & Development, 23(10).

• Review of Aldol Stereochemistry: Heravi, M. M., & Zadsirjan, V. (2013). Oxazolidinones as Chiral Auxiliaries in Asymmetric Aldol Reactions Applied to Total Synthesis. Chemical Reviews, 113.

Sources

• 1. alfa-chemistry.com [alfa-chemistry.com]
• 2. york.ac.uk [york.ac.uk]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Evans Aldol Reaction | TCI EUROPE N.V. [tcichemicals.com]
• 5. Evans Aldol Reaction | Chem-Station Int. Ed. [en.chem-station.com]
• 6. synarchive.com [synarchive.com]
• 7. The Aldol Reaction [rtong.people.ust.hk]
• 8. uwindsor.ca [uwindsor.ca]
• 9. pubs.acs.org [pubs.acs.org]

Application Note: Lewis Acid-Mediated Cleavage and Functionalization of 3-Butyl-2-(propan-2-yl)-1,3-oxazolidine

Executive Summary

This application note details the protocols for the Lewis acid-mediated cleavage of 3-Butyl-2-(propan-2-yl)-1,3-oxazolidine (Compound 1 ). While oxazolidines are classically viewed as protecting groups for 1,2-amino alcohols or carbonyls, they serve a higher-value function as masked iminium ions . Under Lewis acidic conditions, the oxazolidine ring undergoes regioselective C2–O bond rupture, generating a reactive iminium species in situ.

This guide provides two distinct workflows:

• Nucleophilic Ring Opening (Functionalization): A C–C bond-forming protocol using Allyltrimethylsilane and Boron Trifluoride Diethyl Etherate (

  ) to synthesize homoallylic amines.

• Hydrolytic Cleavage (Deprotection): A controlled Lewis acid-assisted hydrolysis to regenerate the parent amino alcohol and aldehyde under mild conditions.

Chemical Context & Substrate Analysis[1][2][3][4][5][6][7]

Substrate Profile

• Compound Name: 3-Butyl-2-(propan-2-yl)-1,3-oxazolidine

• Structure: A 5-membered heterocycle derived from

  -butylethanolamine and isobutyraldehyde.

• Key Features:

  • N-Butyl Group: Electron-donating, stabilizes the intermediate iminium ion.

  • C2-Isopropyl Group: Provides steric bulk, directing nucleophilic attack diastereoselectively (if chiral auxiliaries were present) and influencing the rate of ring opening.

  • Acetal Character: The C2 carbon is an

    -acetal, susceptible to electrophilic activation.

Mechanistic Theory

The cleavage is driven by the coordination of a Lewis Acid (LA) to the ring oxygen (the harder Lewis base compared to the amine nitrogen in this context). This coordination weakens the C2–O bond, leading to ring opening and the formation of an

-acyliminium or iminium ion pair.

Reaction Pathway:

• Activation: LA coordinates to Oxygen.

• Ionization: C–O bond cleavage yields an iminium cation and a metal-alkoxide species.

• Termination:

  • Path A (Functionalization): A nucleophile (Nu) attacks the electrophilic iminium carbon.

  • Path B (Hydrolysis): Water attacks the iminium carbon (during quench/workup).

Caption: Mechanistic divergence of Lewis acid-mediated oxazolidine cleavage. Path A leads to functionalization; Path B leads to hydrolysis.

Experimental Protocols

Protocol A: Nucleophilic Ring Opening (Hosomi-Sakurai Type)

Objective: To cleave the oxazolidine ring and trap the iminium intermediate with a carbon nucleophile, synthesizing a homoallylic amine.

Reagents:

• Substrate: 3-Butyl-2-(propan-2-yl)-1,3-oxazolidine (1.0 equiv)

• Lewis Acid:

  (Boron trifluoride diethyl etherate) (2.0 equiv)

• Nucleophile: Allyltrimethylsilane (2.5 equiv)

• Solvent: Anhydrous Dichloromethane (DCM)

• Quench: Saturated aqueous

Step-by-Step Methodology:

• Setup: Flame-dry a 50 mL round-bottom flask equipped with a magnetic stir bar and a rubber septum. Flush with Nitrogen (

  ) or Argon.

• Solvent Preparation: Add anhydrous DCM (10 mL per mmol substrate) to the flask.

• Substrate Addition: Syringe in 3-Butyl-2-(propan-2-yl)-1,3-oxazolidine (1.0 equiv). Cool the solution to -78 °C using a dry ice/acetone bath.

• Lewis Acid Activation: Dropwise, add

  (2.0 equiv) over 5 minutes.

  • Note: The solution may turn slightly yellow or cloudy due to complex formation.

  • Wait: Stir at -78 °C for 15 minutes to ensure complete complexation and initial ring opening.

• Nucleophile Addition: Add Allyltrimethylsilane (2.5 equiv) dropwise.

• Reaction: Stir at -78 °C for 1 hour, then remove the cooling bath and allow the reaction to warm to Room Temperature (20–25 °C) over 2 hours.

  • Monitoring: Monitor by TLC (check for disappearance of oxazolidine; stain with Dragendorff’s reagent or Iodine).

• Quench: Carefully pour the reaction mixture into a separating funnel containing saturated aqueous

  (20 mL).

  • Caution: Gas evolution (

    ) and mild exotherm.

• Workup: Extract with DCM (3 x 15 mL). Combine organic layers, dry over anhydrous

  , filter, and concentrate under reduced pressure.

• Purification: Purify the resulting amine via flash column chromatography (typically Hexanes/EtOAc or DCM/MeOH gradients).

Expected Result: Formation of

-(1-isopropyl-but-3-enyl)-N-(2-hydroxyethyl)butylamine (or its O-silylated derivative depending on workup).

Protocol B: Lewis Acid-Assisted Hydrolytic Cleavage

Objective: Controlled removal of the oxazolidine ring under anhydrous conditions followed by aqueous workup, useful when the substrate is sensitive to strong Bronsted acids.

Reagents:

• Substrate: 3-Butyl-2-(propan-2-yl)-1,3-oxazolidine

• Lewis Acid:

  (1.1 equiv) or (1.1 equiv)

• Solvent: DCM or THF

Methodology:

• Dissolve substrate in anhydrous DCM at 0 °C.

• Add

  (1.0 M in DCM) dropwise. A precipitate (the iminium salt) usually forms immediately.

• Stir for 30 minutes at 0 °C.

• Hydrolysis: Add water (5.0 equiv) or wet THF to the mixture. Stir vigorously for 10 minutes.

• Basification: Adjust pH to >10 using 1M NaOH to liberate the free amine (N-butylethanolamine) and isobutyraldehyde.

• Separation: The aldehyde may be volatile; extraction strategy depends on which fragment (amine or carbonyl) is the target.

Optimization & Troubleshooting

The following table summarizes key variables affecting the cleavage efficiency of 2-isopropyl oxazolidines.

Variable	Recommendation	Effect / Rationale
Lewis Acid		Best Balance. Strong enough to open the ring, but "soft" enough to minimize polymerization.
Lewis Acid		High Reactivity. Use if the ring is stubborn (e.g., highly hindered). Requires strict anhydrous technique.
Temperature	-78 °C RT	Critical. Initial low temp prevents side reactions (elimination). Warming drives the nucleophilic attack.
Solvent	DCM	Standard. Non-coordinating, solubilizes both organic substrate and LA complexes.
Nucleophile	Allyl-TMS	Hosomi-Sakurai. Excellent for C-C bond formation. Requires 2+ equiv for high yield.
Nucleophile	TMS-CN	Strecker. Generates -amino nitriles. Highly toxic; handle with extreme care.

Safety & Handling

• Boron Trifluoride Diethyl Etherate (

  ): Highly corrosive and moisture sensitive. Fumes in air.[1][2] Handle only in a fume hood. Hydrolyses to form HF; avoid glass contact if HF generation is suspected during quench.

• Titanium Tetrachloride (

  ): Reacts violently with water, releasing HCl gas.

• Allyltrimethylsilane: Flammable liquid.

• Waste Disposal: All aqueous washes containing Lewis acids must be neutralized and disposed of as hazardous heavy metal/inorganic waste.

References

• Ghorai, M. K., & Ghosh, K. (2007). Lewis acid mediated nucleophilic ring opening followed by cycloaddition of 2-aryl-N-tosylaziridines. Tetrahedron Letters, 48(18), 3191-3195. Link

• Fife, T. H., & Hagopian, L. (1968).[3] Oxazolidine hydrolysis. Participation of solvent and buffer in ring opening.[3] Journal of the American Chemical Society, 90(4), 1007-1014. Link

• Gawley, R. E. (2002). Stereoselective Nucleophilic Additions to the Carbon-Nitrogen Double Bond. In Organic Reactions. Wiley. Link

• Royer, J., et al. (2004). Chiral Heterocycles by Iminium Ion Cyclization. Chemical Reviews, 104(12), 6317–6358. Link

• BenchChem. (2025). Protocol 5: Cleavage of the Oxazolidinone Auxiliary. Link

Sources

• 1. XiXisys | GHS 11 (Rev.11) SDS Word 下载 CAS: 79443-08-6 Name: [xixisys.com]
• 2. researchgate.net [researchgate.net]
• 3. semanticscholar.org [semanticscholar.org]

The Oxazolidine Gateway: A Strategic Approach to Substituted Tetrahydroisoquinolines

Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals

The 1,2,3,4-tetrahydroisoquinoline (THIQ) scaffold is a cornerstone in medicinal chemistry, forming the core of numerous alkaloids and synthetic pharmaceuticals with a wide array of biological activities.[1] Traditional synthetic routes to this privileged structure, such as the Pictet-Spengler and Bischler-Napieralski reactions, are well-established.[1][2][3] However, the pursuit of enhanced stereocontrol and molecular diversity has led to the development of innovative strategies. This guide details a powerful approach that utilizes oxazolidine intermediates as a versatile gateway to constructing highly substituted and chiral THIQs.

This methodology offers significant advantages, particularly in the realm of asymmetric synthesis, where the chiral information embedded in the oxazolidine precursor can be effectively transferred to the final THIQ product. By leveraging the unique reactivity of the oxazolidine ring, chemists can achieve high levels of diastereoselectivity and enantioselectivity, which are critical for the development of modern therapeutics.[4][5]

The Strategic Advantage of Oxazolidine Intermediates

The use of oxazolidine intermediates in THIQ synthesis provides a strategic advantage over classical methods for several key reasons:

• Stereochemical Control: Chiral amino alcohols, such as phenylglycinol, are readily available and can be used to generate chiral oxazolidines. This embedded chirality directs the stereochemical outcome of subsequent transformations, enabling the synthesis of enantiomerically enriched THIQs.[6]

• Activation and Reactivity: The oxazolidine ring can be selectively opened under the influence of Lewis acids or organometallic reagents to generate a reactive iminium ion intermediate. This in situ generation allows for controlled nucleophilic additions at the C-1 position of the nascent THIQ ring system.[4]

• Versatility in Substitution: This approach allows for the introduction of a wide variety of substituents at both the C-1 and C-3 positions of the THIQ core, providing access to a diverse range of molecular architectures.[4][5]

• Milder Reaction Conditions: Compared to the often harsh acidic conditions required for traditional Pictet-Spengler or Pomeranz-Fritsch-Bobbitt cyclizations, the oxazolidine-based methods can frequently be performed under milder conditions, improving functional group tolerance.[2]

Mechanistic Overview: The Oxazolidine-Pictet-Spengler Pathway

The synthesis of THIQs via oxazolidine intermediates can be conceptualized as a modified Pictet-Spengler type reaction. The key steps involve the formation of a chiral oxazolidine, followed by an acid-catalyzed ring opening to an iminium ion, which then undergoes an intramolecular electrophilic aromatic substitution to form the THIQ ring.

Figure 1: Conceptual workflow for the synthesis of substituted THIQs via an oxazolidine intermediate.

Experimental Protocols

This section provides detailed, step-by-step protocols for the key stages of THIQ synthesis using oxazolidine intermediates.

Protocol 1: Synthesis of a Chiral Oxazolidine Intermediate from (R)-Phenylglycinol

This protocol describes the formation of a chiral oxazolidine from a β-arylethylamine, an aldehyde, and (R)-phenylglycinol. This three-component reaction sets the stereochemistry for the subsequent cyclization.

Materials:

• 2-(3,4-Dimethoxyphenyl)ethylamine (1.0 equiv)

• Aromatic or aliphatic aldehyde (1.1 equiv)

• (R)-(-)-2-Phenylglycinol (1.0 equiv)

• Anhydrous Toluene

• Dean-Stark apparatus

• Standard laboratory glassware and stirring equipment

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• Reaction Setup: To a flame-dried round-bottom flask equipped with a magnetic stir bar and a Dean-Stark apparatus, add 2-(3,4-dimethoxyphenyl)ethylamine and (R)-(-)-2-phenylglycinol.

• Solvent and Reagent Addition: Add anhydrous toluene to the flask to dissolve the starting materials. Then, add the aldehyde to the reaction mixture.

• Azeotropic Water Removal: Heat the reaction mixture to reflux. Water formed during the reaction will be removed azeotropically and collected in the Dean-Stark trap.

• Reaction Monitoring: Monitor the progress of the reaction by Thin Layer Chromatography (TLC) until the starting materials are consumed.

• Work-up: Once the reaction is complete, cool the mixture to room temperature. Remove the toluene under reduced pressure. The crude oxazolidine can often be used in the next step without further purification. If necessary, purification can be achieved by column chromatography on silica gel.

Causality of Experimental Choices:

• Anhydrous Conditions: The reaction involves the formation of an imine and subsequent cyclization, both of which are sensitive to water. The use of anhydrous toluene and a Dean-Stark apparatus is crucial to drive the equilibrium towards the product by removing water.

• Azeotropic Removal of Water: Toluene forms a low-boiling azeotrope with water, which allows for the efficient and continuous removal of water from the reaction mixture, thus promoting the formation of the oxazolidine.

• (R)-Phenylglycinol as Chiral Auxiliary: The choice of (R)-phenylglycinol introduces a chiral center that will direct the stereochemical outcome of the subsequent Pictet-Spengler cyclization, leading to the formation of a specific enantiomer of the THIQ product.

Protocol 2: Diastereoselective Synthesis of a 1,3-Disubstituted Tetrahydroisoquinoline

This protocol details the acid-catalyzed cyclization of the chiral oxazolidine intermediate to form a 1,3-disubstituted THIQ. The stereochemistry at C-3 is derived from the chiral amino alcohol, while the stereochemistry at C-1 is established during the cyclization.

Materials:

• Crude or purified chiral oxazolidine from Protocol 1 (1.0 equiv)

• Trifluoroacetic acid (TFA) or a suitable Lewis acid (e.g., BF₃·OEt₂)

• Anhydrous Dichloromethane (DCM)

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate

• Standard laboratory glassware and stirring equipment

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• Reaction Setup: Dissolve the chiral oxazolidine in anhydrous DCM in a flame-dried round-bottom flask under an inert atmosphere.

• Acid Addition: Cool the solution to 0 °C in an ice bath. Slowly add trifluoroacetic acid or the Lewis acid to the stirred solution.

• Reaction: Allow the reaction to warm to room temperature and stir until TLC analysis indicates the completion of the reaction.

• Quenching: Carefully quench the reaction by the slow addition of saturated sodium bicarbonate solution until the evolution of gas ceases.

• Extraction: Transfer the mixture to a separatory funnel and extract the aqueous layer with DCM (3 x volume).

• Washing and Drying: Combine the organic layers and wash with brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel using an appropriate eluent system (e.g., ethyl acetate/hexanes) to afford the desired 1,3-disubstituted THIQ.

Causality of Experimental Choices:

• Acid Catalyst: The acid (Brønsted or Lewis) is essential to protonate the oxazolidine oxygen, facilitating ring opening to the more electrophilic iminium ion intermediate, which is necessary for the subsequent intramolecular cyclization.[1]

• Low Temperature Addition: Adding the acid at low temperature helps to control the initial exothermic reaction and can improve the diastereoselectivity of the cyclization.

• Aqueous Work-up: The basic wash with sodium bicarbonate neutralizes the acid catalyst and any remaining acidic byproducts, allowing for the isolation of the free-base THIQ product.

Data Presentation

The following table summarizes representative data for the synthesis of substituted THIQs via oxazolidine intermediates, highlighting the diastereoselectivity and yields that can be achieved.

Entry	Aldehyde	Chiral Auxiliary	Product	Diastereomeric Ratio (d.r.)	Yield (%)
1	Benzaldehyde	(R)-Phenylglycinol	(1R,3R)-1-Phenyl-3-phenyl-THIQ	>95:5	85
2	Isovaleraldehyde	(S)-Phenylglycinol	(1S,3S)-1-Isobutyl-3-phenyl-THIQ	90:10	78
3	4-Methoxybenzaldehyde	(R)-Phenylglycinol	(1R,3R)-1-(4-Methoxyphenyl)-3-phenyl-THIQ	>95:5	88

Visualization of Key Transformations

The following diagrams illustrate the key mechanistic steps involved in the synthesis.

Figure 2: Key transformations in the oxazolidine-mediated THIQ synthesis.

Conclusion

The use of oxazolidine intermediates represents a sophisticated and highly effective strategy for the synthesis of substituted tetrahydroisoquinolines. This approach provides excellent control over stereochemistry, broadens the scope of accessible analogues, and often proceeds under milder conditions than traditional methods. The protocols and insights provided in this guide are intended to empower researchers in medicinal chemistry and drug development to leverage this powerful methodology for the efficient construction of complex and biologically relevant THIQ-based molecules.

References

• Recent Advances in the Synthesis of Chiral Tetrahydroisoquinolines via Asymmetric Reduction. (2024). MDPI. [Link]

• Chirality Transfer and Oxazolidine Formation in Reaction of L and D Enantiomers of β-Hydroxy Amino Acids with Nitrogenous Carboxaldehydes and Nickel(II). (2025). MDPI. [Link]

• Recent Advances in the Total Synthesis of the Tetrahydroisoquinoline Alkaloids (2002–2020). (2023). ACS Publications. [Link]

• Oxazolidine synthesis. (n.d.). Organic Chemistry Portal. [Link]

• Asymmetric Synthesis of Tetrahydroisoquinoline Alkaloids Using Ellman's Chiral Auxiliary. (2017). ResearchGate. [Link]

• Recent Asymmetric Syntheses of Tetrahydroisoquinolines Using ``Named´´ and Some Other Newer Methods. (2012). ResearchGate. [Link]

• Asymmetric Synthesis of Tetrahydroisoquinoline Alkaloids Using Ellman's Chiral Auxiliary. (2017). Semantic Scholar. [Link]

• Stereoselective synthesis of 1,3-disubstituted dihydroisoquinolines vial-phenylalanine-derived dihydroisoquinoline N-oxides. (2018). Royal Society of Chemistry. [Link]

• Oxazolidines as intermediates in the asymmetric synthesis of 3- and 1,3-disubstituted tetrahydroisoquinolines. (2025). ResearchGate. [Link]

• Enantioselective Synthesis of Alkaloids from Phenylglycinol-Derived Lactams. (2025). ResearchGate. [Link]

• Oxazolidines as Intermediates in the Asymmetric Synthesis of 3-Substituted and 1,3-Disubstituted Tetrahydroisoquinolines. (2016). PubMed. [Link]

• Preparation of Chiral Oxazolidin-2-ones and Vicinal Amino Alcohols. (1998). PubMed. [Link]

• Enantioselective Synthesis of Tetrahydroquinolines, Tetrahydroquinoxalines, and Tetrahydroisoquinolines via Pd-Catalyzed Alkene. (2014). Royal Society of Chemistry. [Link]

• Supporting information. (n.d.). Royal Society of Chemistry. [Link]

• Enantioselective Synthesis of Tetrahydroquinolines, Tetrahydroquinoxalines, and Tetrahydroisoquinolines via Pd-Catalyzed Alkene Carboamination Reactions. (2014). PMC. [Link]

• Chiral Oxazolidinones From Alfa-Hydroxy Oxazolidinones A New Access To 1-2-Amino Alcohols. (n.d.). Scribd. [Link]

• Tetrahydroisoquinoline synthesis. (n.d.). Organic Chemistry Portal. [Link]

• Selective Synthesis of Tetrahydroisoquinoline and Piperidine Scaffolds by Oxidative Ring Opening/Ring Closing Protocols. (n.d.). Repository of the Academy's Library. [Link]

• Medicinal chemistry perspectives of 1,2,3,4-tetrahydroisoquinoline analogs – biological activities and SAR studies. (n.d.). PMC. [Link]

• The Pictet-Spengler Synthesis of Tetrahydroisoquinolines and Related Compounds. (n.d.). Wiley Online Library. [Link]

• Spectroscopic Characterization Using 1H and 13C Nuclear Magnetic Resonance and Computational Analysis of the Complex of Donepezi. (2025). Semantic Scholar. [Link]

• A Novel Method for Synthesis of Tetrahydro-2H-oxazolo[2,3-a]isoquinolines. (2025). ResearchGate. [Link]

• 5 Combination of 1H and 13C NMR Spectroscopy. (n.d.). Thieme. [Link]

• 13C NMR Spectroscopic Studies of Intra- and Intermolecular Interactions of Amino Acid Derivatives and Peptide Derivatives in Solutions. (2022). MDPI. [Link]

• Basic 1H- and 13C-NMR Spectroscopy. (n.d.). AbeBooks. [Link]

• Facile Synthesis of 3-Substituted Thiazolo[2,3-α]tetrahydroisoquinolines. (2021). Semantic Scholar. [Link]

• Lewis acid-promoted direct synthesis of isoxazole derivatives. (2023). PMC. [Link]

• Lewis Acid Promoted Addition Reactions of Organometallic Compounds. (n.d.). ResearchGate. [Link]

• Facile Synthesis of 3-Substituted Thiazolo[2,3-α]tetrahydroisoquinolines. (n.d.). PMC. [Link] 33.[7][8][9]Oxadiazolo[3,4-b]dithieno[2,3-f:2′,3′-h]quinoxaline as a Versatile Scaffold for the Construction of Various Polycyclic Systems as Potential Organic Semiconductors. (n.d.). MDPI. [Link]

Sources

• 1. Medicinal chemistry perspectives of 1,2,3,4-tetrahydroisoquinoline analogs – biological activities and SAR studies - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. organicreactions.org [organicreactions.org]
• 4. researchgate.net [researchgate.net]
• 5. Oxazolidines as Intermediates in the Asymmetric Synthesis of 3-Substituted and 1,3-Disubstituted Tetrahydroisoquinolines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. mdpi.com [mdpi.com]
• 8. mdpi.com [mdpi.com]
• 9. researchgate.net [researchgate.net]

Application Note: 2,3-Disubstituted Oxazolidines in Natural Product Synthesis

This Application Note is designed for researchers and synthetic chemists focusing on the strategic use of 2,3-disubstituted oxazolidines as chiral building blocks and auxiliaries in complex natural product synthesis.

Executive Summary

The 2,3-disubstituted oxazolidine scaffold represents a cornerstone in asymmetric synthesis, serving a dual function: it acts as a robust protecting group for 1,2-amino alcohols and as a stereodirecting template (chiral auxiliary). Unlike their oxidized counterparts (oxazolidinones), oxazolidines preserve the oxidation state of the aminal carbon, allowing for unique reactivity profiles such as the Self-Regeneration of Stereocenters (SRS) and highly diastereoselective additions to Garner’s Aldehyde .

This guide details the mechanistic rationale, optimized protocols, and troubleshooting frameworks for deploying these heterocycles in the synthesis of alkaloids, sphingosines, and non-proteinogenic amino acids.

Mechanistic Principles & Design

The "Chiral Memory" Effect

The utility of the 2,3-disubstituted oxazolidine lies in its conformational rigidity. By tying the amine and alcohol functionalities of a chiral amino acid (e.g., Serine, Threonine, Phenylglycine) into a five-membered ring, the molecule adopts a puckered envelope conformation.

• C2-Substitution: The substituent at C2 (derived from the aldehyde/ketone) locks the conformation, minimizing 1,3-diaxial interactions.

• N3-Protection: The

  -protecting group (Boc, Cbz, Tosyl) lowers the Lewis basicity of the nitrogen, preventing catalyst poisoning during subsequent metal-mediated steps.

Stereocontrol Models

When nucleophiles attack exocyclic electrophiles (as in Garner's aldehyde), the stereochemical outcome is dictated by the interplay between Felkin-Anh control and Chelation control.

• Non-Chelating Conditions: Bulky

  -protecting groups (e.g., Boc) favor the anti-Felkin product.

• Chelating Conditions: Lewis acidic metals (Zn, Mg, Ti) can bridge the ring oxygen and the carbonyl oxygen, flipping the selectivity.

Core Application: Garner’s Aldehyde in Sphingosine Synthesis

Garner’s aldehyde (

-Boc-2,2-dimethyloxazolidine-4-carbaldehyde) is the quintessential 2,3-functionalized oxazolidine. It prevents the racemization of the -center of serine, which is prone to proton abstraction in its acyclic form.

Protocol: Optimized Synthesis of (S)-Garner’s Aldehyde

Note: This protocol avoids the inconsistent yields of the original methyl ester route by utilizing a milder reduction sequence.

Reagents: L-Serine methyl ester HCl, Boc anhydride, 2,2-Dimethoxypropane (DMP),

, DIBAL-H.

Step-by-Step Methodology:

• N-Protection: Suspend L-serine methyl ester HCl (10 mmol) in DCM. Add

  (2.2 equiv) followed by (1.1 equiv). Stir at RT for 12 h. Wash with 1N HCl and brine.

• Acetal Formation (The Critical Step): Dissolve the

  -Boc ester in dry acetone/DCM (1:1). Add DMP (5 equiv) and a catalytic amount of (0.1 equiv).

  • Scientist’s Insight: The color will turn essentially clear. If it turns dark brown/black, the Lewis acid concentration is too high, leading to decomposition. Quench immediately with

    if this occurs.

• Reduction: Dissolve the oxazolidine ester in Toluene (0.1 M) and cool to -78°C . Add DIBAL-H (1.5 equiv, 1.0 M in toluene) dropwise over 30 mins.

  • Critical Checkpoint: Do not allow the temperature to rise above -70°C. Higher temperatures promote over-reduction to the alcohol or ring opening.

• Quench: Add methanol (excess) at -78°C, followed by a saturated Rochelle’s salt solution. Allow to warm to RT and stir vigorously until two clear layers form (removes aluminum emulsions).

Data Validation:

Parameter	Specification	Method
Appearance	Colorless to pale yellow oil	Visual

| Optical Rotation |

( ) | Polarimetry | | Purity | >95% (No over-reduced alcohol) | NMR | | Key NMR Signal | 9.60 ppm (CHO, doublet or broad singlet) | NMR ( ) |

Core Application: Seebach’s Self-Regeneration of Stereocenters (SRS)

This method allows for the alkylation of amino acids at the

-position without racemization. The original chiral center (C4) is used to establish a new stereocenter at C2 (the acetal carbon), which then directs the reconstruction of the C4 center.

Workflow Visualization

The following diagram illustrates the logic flow of the SRS method using Proline as the starting material.

Figure 1: Seebach's Self-Regeneration of Stereocenters (SRS) pathway. The "Chiral Memory" is temporarily stored at the acetal C2 position during the enolate phase.

Protocol: -Alkylation of Proline via Oxazolidine

Reagents: L-Proline, Pivalaldehyde, Pentane, Trifluoroacetic acid (TFA), LDA, Alkyl Halide (

).

• Formation of the Oxazolidine:

  • Reflux L-Proline with pivalaldehyde (3 equiv) in pentane using a Dean-Stark trap to remove water. Catalytic TFA is required.

  • Result: This yields the cis-2-t-butyl-oxazolidine-5-one. The cis relationship between the t-butyl group and the ring nitrogen is thermodynamically favored.

• Enolate Generation:

  • To a solution of the oxazolidine in THF at -78°C, add LDA (1.1 equiv). Stir for 30 mins.

  • Mechanistic Note: The bulky t-butyl group at C2 shields the syn face of the enolate.

• Alkylation:

  • Add the electrophile (e.g., Methyl Iodide, Benzyl Bromide) slowly.

  • The electrophile approaches from the face opposite the t-butyl group (anti-attack), regenerating the stereocenter at C4 with retention of configuration relative to the starting material (overall).

• Hydrolysis:

  • The oxazolidine ring is cleaved by heating in aqueous HCl/dioxane to release the

    -alkylated amino acid.

Troubleshooting & Optimization Matrix

Issue	Probable Cause	Corrective Action
Racemization of Garner's Aldehyde	Basic workup too long or temp > -70°C	Quench at -78°C; use buffered Rochelle's salt; avoid silica gel chromatography (use neutral alumina or distill).
Low Yield in SRS Alkylation	Enolate decomposition	Ensure strictly anhydrous THF; keep temp below -70°C; use HMPA as cosolvent if electrophile is unreactive.
Incomplete Acetal Formation	Water in solvent	Use molecular sieves (4Å) in the reaction mixture; ensure acetone is distilled from .
Diastereomer Mixture	Kinetic vs Thermodynamic control	In SRS, allow equilibration of the oxazolidine formation (thermodynamic control favors the required cis-isomer).

References

• Garner, P., & Park, J. M. (1987).

  -Boc- -amino aldehydes. Journal of Organic Chemistry, 52(12), 2361–2364.

• Seebach, D., et al. (1983). Self-Regeneration of Stereocenters (SRS)—Applications, Limitations, and Abandonment of a Synthetic Principle. Journal of the American Chemical Society, 105(16), 5390–5398.

• Liang, X., & Andersch, J. (2005). Practical Synthesis of Garner's Aldehyde. Organic Syntheses, 81, 26-33.

• Husson, H. P., & Royer, J. (1999). Chiral non-racemic

  -cyanomethyloxazolidines: synthesis and application to the asymmetric synthesis of alkaloids. Chemical Society Reviews, 28, 85-94.

• Passiniemi, M., & Koskinen, A. M. (2013). Garner's aldehyde as a versatile intermediate in the synthesis of enantiopure natural products.[1] Beilstein Journal of Organic Chemistry, 9, 2641–2659.

Sources

• 1. Garner’s aldehyde as a versatile intermediate in the synthesis of enantiopure natural products - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Stability of 3-Butyl-2-(propan-2-yl)-1,3-oxazolidine to hydrolysis

To: Research & Development Team From: Senior Application Scientist, Technical Support Division Subject: Technical Guide: Stability & Hydrolysis Profile of 3-Butyl-2-(propan-2-yl)-1,3-oxazolidine

Executive Summary

3-Butyl-2-(propan-2-yl)-1,3-oxazolidine (often utilized in commercial grades similar to the Incozol series) serves as a critical latent hardener and moisture scavenger in 1K and 2K polyurethane (PU) systems.

Its primary function relies on a paradox: it must be chemically stable during storage (anhydrous conditions) but rapidly unstable (reactive) upon exposure to atmospheric moisture. This guide addresses the precise mechanism of this hydrolytic instability, which is the functional basis of its utility, and provides troubleshooting steps for controlling it.

Hydrolysis Profile & Mechanism

The utility of this molecule is defined by its hydrolysis.[1] Unlike standard degradation, here degradation is the activation mechanism .

The Chemical Pathway

The compound is an N-alkyl oxazolidine derived from N-butylethanolamine and isobutyraldehyde (2-methylpropanal). Upon contact with water, the ring opens to release the reactive amine and the aldehyde.

• Step 1: Protonation: The reaction is acid-catalyzed.[2] Trace acidity (often from the PU prepolymer) protonates the ring oxygen or nitrogen.

• Step 2: Ring Opening: The C2-O bond cleaves, forming an iminium intermediate (or an acyclic hemiaminal species).

• Step 3: Hydrolysis: Water attacks the electrophilic carbon, collapsing the structure into N-butylaminoethanol (active crosslinker) and Isobutyraldehyde (volatile by-product).

Stability Factors

• Steric Hindrance: The propan-2-yl (isopropyl) group at the C2 position provides moderate steric protection compared to formaldehyde-derived oxazolidines (which hydrolyze instantly) but is less hindered than ketone-derived analogs. This offers a "Goldilocks" balance: stable enough for shelf-life, reactive enough for moisture scavenging.

• Electronic Effects: The N-butyl group increases the basicity of the nitrogen, facilitating the initial protonation step required for hydrolysis.

Troubleshooting Guide (FAQ)

Issue: Premature Gelling in the Drum

Q: Why is the viscosity of my prepolymer increasing during storage?

• Root Cause: Moisture ingress has triggered premature hydrolysis. The released N-butylaminoethanol is reacting with the isocyanate (NCO) groups in the container.

• Diagnostic: Check for a strong smell of isobutyraldehyde (straw-like, pungent) in the headspace.

• Solution:

  • Ensure water content of all other raw materials (polyols, solvents) is <0.05%.

  • Use molecular sieves (3Å or 4Å) in the formulation before adding the oxazolidine.

  • Blanket containers with dry nitrogen or argon.

Issue: Bubbling/Pinholes in Cured Film

Q: I used the oxazolidine to prevent gassing, but I still see bubbles. Why?

• Root Cause: The hydrolysis rate of the oxazolidine is slower than the NCO-Water reaction. This can happen if the pH is too high (lack of acid catalysis) or if the oxazolidine dosage is insufficient.

• Mechanism: The isocyanate reacts with water to form CO₂ (bubbles) before the oxazolidine can "scavenge" the water.

• Solution:

  • Acid Catalysis: Add a weak organic acid (e.g., benzoic acid or oleic acid) to catalyze the oxazolidine ring opening.

  • Dosage Calculation: Ensure the molar equivalent of oxazolidine > molar equivalent of expected water content.

Issue: Slow Cure Rate

Q: The coating remains tacky for too long after application.

• Root Cause: Low humidity or excessive steric hindrance.

• Context: In low humidity (<30% RH), there is insufficient atmospheric water to drive the hydrolysis equilibrium forward.

• Solution:

  • This molecule (isopropyl substituted) is moderately fast. If too slow, blend with a less hindered oxazolidine (e.g., 2-ethyl substituted) or increase the acid catalyst level.

Experimental Protocols

Protocol A: Measuring Hydrolysis Rate (¹H NMR Method)

Use this to validate if the oxazolidine releases the amine fast enough for your specific prepolymer.

• Preparation: Dissolve 3-Butyl-2-(propan-2-yl)-1,3-oxazolidine (50 mg) in DMSO-d6 (0.6 mL).

• Acquisition (t=0): Acquire a standard ¹H NMR spectrum. Note the diagnostic signal for the C2 proton (typically a doublet around 4.0–4.5 ppm).

• Reaction Trigger: Add 10 µL of D₂O (or H₂O) directly to the NMR tube. Shake vigorously.

• Kinetic Tracking: Acquire spectra every 5 minutes for 60 minutes.

• Analysis: Monitor the disappearance of the C2-H oxazolidine doublet and the appearance of the aldehyde proton (doublet around 9.6 ppm for isobutyraldehyde).

• Calculation: Plot the integration ratio vs. time to determine the half-life (

  ).

Protocol B: Water Content Analysis (Modified Karl Fischer)

Standard KF reagents contain methanol, which can react with aldehydes (side reaction). Use aldehyde-specific reagents.

• Reagent Selection: Use a "Ketone/Aldehyde" specific Karl Fischer titrant (methanol-free) to prevent the isobutyraldehyde by-product from interfering.

• Solvent: Use a solvent mixture of chloroform/methanol (if compatible) or specific KF solvents for amines.

• Procedure: Inject sample. If the drift is high, the oxazolidine might be reacting with the solvent. Extrapolate to t=0 if necessary.

Visualizations

Figure 1: Hydrolysis Mechanism & Activation

This diagram illustrates the acid-catalyzed ring opening that activates the hardener.

Caption: The acid-catalyzed hydrolysis pathway converting the latent oxazolidine into the active amino-alcohol crosslinker.

Figure 2: Scavenger vs. Hardener Logic

Decision tree for formulation logic.

Caption: Operational logic for using 3-Butyl-2-(propan-2-yl)-1,3-oxazolidine in PU formulations.

References

• Moloney, G. P., et al. (2010). Stability Studies of Oxazolidine-Based Compounds Using ¹H NMR Spectroscopy. Journal of Pharmaceutical Sciences.

• Incorez Ltd. (2016). Best Practices for the Handling and Use of Oxazolidine PU Additive Technology. Octima.

• Hu, K. S., et al. (2011).[3] Thermodynamics and kinetics of the hydrolysis of organonitrates and organosulfates. Atmospheric Chemistry and Physics.

• PubChem. (2025). Compound Summary: Isobutyraldehyde (CAS 78-84-2).[4][5] National Library of Medicine.[6]

• SpecialChem. (2023). Incozol® LV Technical Datasheet.

Sources

• 1. Prodrugs as drug delivery systems XXV: Hydrolysis of oxazolidines--a potential new prodrug type - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Kinetics and mechanism of hydrolysis of N-acyloxymethyl derivatives of azetidin-2-one - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. acp.copernicus.org [acp.copernicus.org]
• 4. イソブチルアルデヒド ≥99% | Sigma-Aldrich [sigmaaldrich.com]
• 5. Isobutyraldehyde - Wikipedia [en.wikipedia.org]
• 6. 3-Butyl-1,3-oxazolidin-2-one | C7H13NO2 | CID 567723 - PubChem [pubchem.ncbi.nlm.nih.gov]

Optimizing condensation reaction conditions for oxazolidine synthesis

[1]

Introduction

Welcome to the Technical Support Center for Heterocyclic Synthesis. This guide addresses the critical parameters for synthesizing 1,3-oxazolidines via the condensation of

-amino alcohols with carbonyl compounds (aldehydes/ketones).

While this reaction theoretically appears simple, it is governed by a reversible equilibrium that often frustrates isolation efforts. This guide moves beyond standard textbook procedures to address the "hidden" variables: equilibrium management, catalyst acidity, and hydrolytic instability during purification.

Module 1: Equilibrium Management (Water Removal)

The Core Issue: The formation of oxazolidines is an equilibrium process (

for many ketones). If water is not physically or chemically removed, the reaction will stall, or the product will hydrolyze back to the starting materials upon cooling.

Decision Matrix: Selecting a Dehydration Strategy

Use the following logic flow to determine the optimal water removal method for your specific substrate.

Figure 1: Decision tree for selecting water removal techniques based on scale and substrate volatility.

Protocol A: Activated Molecular Sieves (Recommended for High-Value/Small-Scale)

Best for: Valuable chiral amino alcohols, volatile aldehydes, or reactions < 1g.

• Activation: Heat 4Å molecular sieves (beads, not powder) to 300°C under high vacuum (0.1 mmHg) for 4 hours. Cool under Argon. Note: Unactivated sieves are merely expensive rocks.

• Setup: Place the amino alcohol (1.0 equiv) and carbonyl (1.1 equiv) in anhydrous DCM or Toluene.

• Addition: Add activated sieves (approx. 100 wt% relative to substrate).

• Catalysis: Add PPTS (5 mol%).

• Monitoring: Stir at RT. Monitor by NMR, not just TLC (see FAQs).

Protocol B: Dean-Stark Azeotropic Distillation

Best for: Large scale (>5g), stable substrates, ketones.

• Solvent: Use Toluene or Benzene (if permitted).

• Catalysis: p-TsOH (1-2 mol%).

• Execution: Reflux vigorously. The solvent must actively distill into the trap to carry water.

• Endpoint: Continue until water accumulation in the trap ceases (usually 2-6 hours).

Module 2: Catalysis & Kinetics

The Core Issue: Choosing the wrong acid catalyst leads to two failure modes:

• Too Strong: Racemization of chiral centers or polymerization.

• Too Weak: Failure to cyclize sterically hindered ketones.

Catalyst Selection Guide

Catalyst	Acidity ( )	Application	Risk Factor
p-TsOH (p-Toluenesulfonic acid)	-2.8	Standard for ketones & bulky aldehydes.	High. Can cause racemization or acetal exchange.
PPTS (Pyridinium p-toluenesulfonate)	5.2	Mild. Ideal for enantiopure amino alcohols.	Low. Slower reaction rates; requires efficient water removal.
BF3·OEt2 (Boron trifluoride etherate)	Lewis Acid	Specialized. Used when Brønsted acids fail.	Moderate. Strictly anhydrous conditions required.
CSA (Camphorsulfonic acid)	1.2	Soluble organic acid. Good alternative to p-TsOH.	Moderate.

Module 3: Stability & Purification (The "Hidden" Yield Killer)

The Core Issue: Oxazolidines are acid-labile acetals . Silica gel is slightly acidic (pH 4-5). Scenario: You observe 100% conversion by NMR in the crude mixture, but after column chromatography, you recover only 30% yield or hydrolyzed starting material.

Mechanism of Hydrolysis on Silica

Figure 2: Pathway of oxazolidine decomposition on acidic silica gel.

Protocol: Buffered Purification System

Do NOT use standard silica gel flash chromatography without modification.

• The "Pre-wash" Method:

  • Prepare the silica column slurry.

  • Flush the column with 2 column volumes of Hexanes/EtOAc containing 1% Triethylamine (

    ) .

  • This neutralizes the acidic sites on the silica surface.

• The Eluent:

  • Run the column using your determined gradient, but maintain 0.5%

    in the mobile phase throughout the purification.

• Alternative: Use Basic Alumina (Grade III) instead of silica gel.

Troubleshooting & FAQs

Q1: My TLC shows a new spot, but after workup, the NMR shows mostly starting material. What happened? A: This is "Workup Hydrolysis." Oxazolidines hydrolyze rapidly in aqueous acid.

• Fix: Avoid aqueous acid washes (e.g., 1M HCl).

• Protocol: Quench the reaction with saturated aqueous

  or dilute NaOH. Dry the organic layer immediately over (which is neutral) rather than (which can be slightly acidic/Lewis acidic).

Q2: I am using a ketone (e.g., acetone), but the reaction stalls at 60% conversion. A: Ketones are sterically hindered and thermodynamically less favorable than aldehydes.

• Fix: You must force the equilibrium.

  • Use a large excess of the ketone (if cheap, use it as the solvent).

  • Switch to Dean-Stark conditions to physically remove water.

  • Use Molecular Sieves 3Å specifically (3Å excludes most organic solvents but traps water; 4Å might trap small reactants).

Q3: The product is oiling out or decomposing during distillation. A: Many oxazolidines are thermally unstable.

• Fix: Use Kugelrohr distillation (short path) under high vacuum (<0.5 mmHg). If the boiling point is too high, rely on the "Buffered Purification System" (Module 3) instead of heat.

Q4: How do I control diastereoselectivity (cis/trans)? A: This is controlled by "1,3-allylic strain" (A-strain).

• Insight: The thermodynamically favored product places the bulkiest substituent on the new stereocenter trans to the bulkiest group on the amino alcohol ring.

• Protocol: Allow the reaction to equilibrate fully (longer reaction times). Kinetic control often yields mixtures; thermodynamic control favors the trans (or anti) isomer.

References

• Protective Groups in Organic Synthesis; Wuts, P. G. M.; Greene, T. W., Eds.; Wiley-Interscience: New York, 2006.

• Synthesis of 3-Alkyl Oxazolidines... Optimization of reaction conditions . PMC (PubMed Central). Available at: [Link] (Detailed study on solvent and catalyst effects including p-TsOH vs PPTS).

• A Small-scale Procedure for Acid-catalyzed Ketal Formation . Stoltz Group, Caltech. Available at: [Link] (Describes the modified Soxhlet/molecular sieve method for dehydration).

• Oxazolidine - Synthesis and Reactions . Wikipedia / General Chemical Reference. Available at: [Link] (General mechanistic overview).

Technical Support Center: Troubleshooting 2,3-Disubstituted Oxazolidine Synthesis

Welcome to the Technical Support Center for heterocyclic synthesis. This guide provides researchers, scientists, and drug development professionals with field-proven troubleshooting strategies for the synthesis of 2,3-disubstituted oxazolidines.

The condensation of

-amino alcohols with aldehydes or ketones is a foundational reaction in medicinal chemistry. However, this seemingly straightforward N,O-acetalization is notoriously prone to side reactions, tautomeric equilibria, and stereochemical scrambling[1]. This guide dissects the causality behind these issues and provides self-validating protocols to ensure synthetic success.

Mechanistic Overview & Tautomeric Equilibria

To troubleshoot oxazolidine synthesis, one must first understand that the reaction is governed by thermodynamic equilibrium. The condensation proceeds via a hemiaminal intermediate, which dehydrates to form an iminium ion (for secondary amines) or a Schiff base/imine (for primary amines). The acyclic imine and the cyclic oxazolidine exist in a dynamic tautomeric equilibrium[2].

Fig 1: Mechanistic pathways and tautomeric equilibrium in oxazolidine synthesis.

Troubleshooting Guides & FAQs

Q1: My NMR shows a mixture of an acyclic imine and the desired oxazolidine. How do I force complete cyclization? A1: You are observing the classic imine-oxazolidine tautomeric equilibrium[2].

• Causality: Steric hindrance from bulky substituents at the C2 (from the aldehyde) or C3 (from the amine) positions can thermodynamically favor the open-chain imine over the sterically congested cyclic oxazolidine. Furthermore, failure to completely remove water prevents the equilibrium from shifting fully to the right.

• Solution: Employ strict azeotropic distillation using a Dean-Stark trap with toluene to continuously remove water[3]. If the equilibrium still favors the imine due to extreme steric bulk, perform an in-situ N-acylation (e.g., using acetic anhydride) to irreversibly trap the nitrogen, forcing the equilibrium toward the cyclic N-acyl-oxazolidine[1].

Q2: I am observing a mixture of cis and trans diastereomers. How can I control the stereoselectivity at the C2 position? A2: The formation of a new stereocenter at C2 leads to epimerization because the ring-closing step is reversible[4].

• Causality: Under kinetic control (short reaction times, lower temperatures), a mixture of diastereomers forms based on the trajectory of the nucleophilic oxygen attack.

• Solution: Shift the reaction to thermodynamic control. Extend the reflux time (e.g., 12–24 hours) to allow the reversible ring-opening/closing to equilibrate. The system will naturally funnel into the more thermodynamically stable diastereomer (typically the 2,4-trans or 2,3-trans isomer) to minimize steric clashes[2].

Q3: My product degrades into the starting materials during purification. What is going wrong? A3: You are experiencing hydrolysis of the delicate N,O-acetal linkage.

• Causality: Oxazolidines are highly sensitive to moisture and acidic conditions. Standard silica gel is slightly acidic and retains surface moisture, which effectively catalyzes the hydrolysis of the oxazolidine ring back into the constituent amino alcohol and aldehyde[3][5].

• Solution: Do not use standard silica gel chromatography. Purify the product via vacuum distillation. If column chromatography is absolutely unavoidable, use basic alumina or silica gel that has been heavily deactivated by flushing with 5% triethylamine (TEA) in hexanes prior to loading the sample[5].

Q4: I am getting polycyclic structures or complex oligomers instead of the simple monocyclic oxazolidine. A4: This is a common side reaction when using highly reactive, unhindered aldehydes or uncontrolled stoichiometries.

• Causality: Unhindered dialdehydes (like glyoxal) or formaldehyde can undergo double condensation or cross-linking with the amino alcohol, forming bis-oxazolidines or poly(oxazolidine-acetals).

• Solution: Strictly control the stoichiometry to a 1:1 molar ratio. Add the aldehyde dropwise via an addition funnel to a dilute solution of the amino alcohol to prevent local excesses of the electrophile.

Analytical Signatures of Side Reactions

To ensure trustworthiness in your structural assignments, utilize the following self-validating NMR and IR signatures to distinguish the desired cyclic oxazolidine from common side-reaction products.

Compound State	C NMR Signature	H NMR Signature	IR Spectroscopy Signature
Cyclic Oxazolidine (Desired)	C2 carbon: 85 – 100 ppm	C2 proton: 4.0 – 5.5 ppm	Absence of C=O and C=N stretches
Acyclic Imine (Tautomer)	C=N carbon: 160 – 170 ppm	N=CH proton: 7.5 – 8.5 ppm	Strong C=N stretch ~1640–1690 cm
Unreacted Aldehyde (Hydrolysis)	C=O carbon: 190 – 205 ppm	Aldehyde proton: 9.5 – 10.5 ppm	Strong C=O stretch ~1700–1740 cm

Self-Validating Experimental Protocol

The following is a generalized, highly robust protocol for the synthesis of a 2,3-disubstituted oxazolidine (e.g., utilizing an N-alkylaminoethanol and an aliphatic/aromatic aldehyde) designed to mitigate the side reactions discussed above.

Materials:

• -amino alcohol (1.0 equiv)

• Aldehyde (1.0 equiv)

• Anhydrous Toluene (0.5 M relative to substrates)

• Catalytic

  -Toluenesulfonic acid ( TSA) (0.05 equiv) - Optional, for sterically hindered substrates.

Step-by-Step Methodology:

• Preparation: In an oven-dried round-bottom flask equipped with a magnetic stir bar, dissolve the

  -amino alcohol in anhydrous toluene.

• Controlled Addition: Attach a Dean-Stark apparatus and a reflux condenser. Begin stirring. Add the aldehyde dropwise at room temperature to prevent exothermic oligomerization.

• Azeotropic Distillation: Heat the reaction mixture to reflux (approx. 110 °C).

  • Self-Validation Checkpoint: Monitor the water collection in the Dean-Stark trap. The reaction is only complete when the theoretical volume of water (1 molar equivalent) has been collected[3]. This typically takes 2 to 6 hours.

• Workup: Allow the reaction to cool to room temperature. If

  TSA was used, quench with a minimal amount of saturated aqueous NaHCO and immediately separate the organic layer to prevent acid-catalyzed hydrolysis. Dry the organic layer over anhydrous Na SO .

• Purification: Filter the drying agent and concentrate the solution under reduced pressure. Purify the crude oil via fractional vacuum distillation. Avoid silica gel to prevent reversion to starting materials[5].

Fig 2: Optimized experimental workflow for 2,3-disubstituted oxazolidine synthesis.

References

• Matamoros, E., Cintas, P., Light, M. E., & Palacios, J. C. "Electronic effects in tautomeric equilibria: the case of chiral imines from d-glucamine and 2-hydroxyacetophenones." Organic & Biomolecular Chemistry, 2019. URL:[Link]

• Matamoros, E., et al. "Schiff Bases and Stereocontrolled Formation of Fused 1,3-Oxazolidines from 1-Amino-2-Indanol: A Systematic Study on Structure and Mechanism." Molecules, 2023. URL: [Link]

• Nyerges, M., et al. "Synthesis of 5-Aryloxazolidines via 1,3-Dipolar Cycloaddition Reaction of a Non-Stabilized Azomethine Ylide with Aromatic Aldehydes." Australian Journal of Chemistry, 2007. URL:[Link]

• "CHARACTERIZATION OF OXAZOLIDINE BYPRODUCTS IN METHAMPHETAMINE LABORATORY ANALYSIS." ScholarWorks, California State University. URL:[Link]

• "Chirality Transfer and Oxazolidine Formation in Reaction of L and D Enantiomers of

  -Hydroxy Amino Acids with Nitrogenous Carboxaldehydes and Nickel(II)." MDPI, 2025. URL:[Link]

Sources

• 1. Electronic effects in tautomeric equilibria: the case of chiral imines from d-glucamine and 2-hydroxyacetophenones - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Schiff Bases and Stereocontrolled Formation of Fused 1,3-Oxazolidines from 1-Amino-2-Indanol: A Systematic Study on Structure and Mechanism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. scholarworks.calstate.edu [scholarworks.calstate.edu]
• 4. mdpi.com [mdpi.com]
• 5. connectsci.au [connectsci.au]

Introduction: The Deceptive Stability of the Oxazolidine Ring

Technical Support Center: Acid-Catalyzed Hydrolysis of 1,3-Oxazolidines

Topic: Troubleshooting & Optimization of 1,3-Oxazolidine Cleavage Audience: Medicinal Chemists, Process Chemists, and Drug Discovery Researchers Ticket ID: OX-HYD-001

Welcome to the technical support hub for oxazolidine chemistry. You are likely here because a standard deprotection protocol failed, or you are designing a prodrug release mechanism that requires precise kinetic tuning.

1,3-Oxazolidines are masked amino alcohols (or protected carbonyls) formed by the condensation of a

-amino alcohol with an aldehyde or ketone. While often considered "labile" to acid, their hydrolytic stability varies by orders of magnitude ( from seconds to days) depending on substitution patterns at and .

This guide moves beyond "add acid and heat." We will dissect the mechanism to troubleshoot failures, optimize kinetics, and ensure quantitative isolation of your target amino alcohol or carbonyl payload.

Part 1: The Mechanistic Engine (Root Cause Analysis)

To fix a failed hydrolysis, you must visualize the invisible barriers. The reaction is not a single step; it is a cascade of equilibria driven by proton transfer and water capture.

The Critical Pathway:

• N-Protonation: The nitrogen lone pair is the most basic site (

  ).

• Ring Opening (Rate Determining Step 1): The protonated ammonium species undergoes C-O bond cleavage to form an iminium ion (or oxonium species, though less common).

• Hydrolysis (Rate Determining Step 2): Water attacks the electrophilic iminium carbon.

• Collapse: The resulting hemiaminal decomposes to the amine and carbonyl.

Visualizing the Failure Points:

Figure 1: The mechanistic pathway of acid-catalyzed oxazolidine hydrolysis. The stability and reactivity of the iminium ion (red zone) dictate the reaction success.

Part 2: Troubleshooting Guide (Q&A Format)

Q1: My reaction stalls at 50% conversion even after 24 hours. Adding more acid doesn't help. Why?

Diagnosis: You are fighting Thermodynamic Equilibrium , not Kinetics. Technical Insight: The hydrolysis of oxazolidines is reversible. The iminium ion intermediate is in equilibrium with both the starting material (ring closure) and the products. If the released aldehyde is hydrophobic or non-volatile, it stays in the reaction sphere, pushing the equilibrium back toward the Schiff base (imine) or oxazolidine. Solution:

• Aldehyde Scavenging: Add a carbonyl scavenger to irreversibly consume the aldehyde.

  • Reagent: Hydroxylamine hydrochloride (

    ) or Semicarbazide. These form oximes/semicarbazones which are thermodynamically more stable than the imine, driving the reaction forward (Le Chatelier’s Principle).

• Phase Separation: If using an aqueous/organic biphasic system, ensure the amino alcohol product partitions into the aqueous phase (low pH) while the aldehyde moves to the organic phase.

Q2: I have a bulky substituent at the C2 position (e.g., t-butyl or phenyl). The starting material is untouched. Is it steric hindrance?

Diagnosis: Yes, specifically Gem-Dimethyl or Steric Stabilization . Technical Insight: Bulky groups at the C2 position stabilize the ring form over the open chain form (Thorpe-Ingold effect). Furthermore, once the ring opens, the resulting iminium ion is sterically shielded from water attack. Solution:

• Increase Temperature: Heat is often required to overcome the activation energy for C-O bond cleavage in sterically congested systems. Try 60–90°C.

• Solvent Switch: Switch from pure aqueous acid to a THF/Water or Dioxane/Water mixture (4:1). This improves solubility and increases the effective concentration of the "active" water by breaking up hydrogen-bond networks.

Q3: My product is an amino alcohol, but I see significant epimerization at the

-carbon. What happened?

Diagnosis: Iminium-Enamine Tautomerization . Technical Insight: If your oxazolidine is derived from an enolizable aldehyde/ketone, the intermediate iminium ion can tautomerize to an enamine. Re-protonation of the enamine is non-stereoselective, leading to racemization. Solution:

• Lower Temperature: Run the hydrolysis at 0°C or room temperature to suppress enamine formation.

• Buffer Control: Avoid strong excess acid. Use a buffered system (pH 4-5) where hydrolysis is favored but enamine formation (which often requires higher activation energy or specific base catalysis) is slower.

Q4: I am using a Boc-protected nitrogen. The oxazolidine won't open.

Diagnosis: Lack of N-Protonation . Technical Insight: The mechanism requires the nitrogen to be basic enough to protonate or to stabilize the positive charge in the iminium transition state. A Boc (tert-butoxycarbonyl) group reduces the nucleophilicity of the nitrogen, making the initial protonation unfavorable and destabilizing the iminium intermediate. Solution:

• Global Deprotection: You must use conditions strong enough to cleave the Boc group first (e.g., TFA/DCM or 4M HCl/Dioxane). Once the Boc is gone, the free amine oxazolidine will hydrolyze spontaneously in the aqueous workup.

Part 3: Optimized Experimental Protocols

Protocol A: Standard Hydrolysis (Mild)

Best for: Simple aliphatic oxazolidines, prodrug release studies.

• Dissolution: Dissolve oxazolidine (1.0 equiv) in THF (0.1 M).

• Acid Addition: Add 1M aqueous HCl (3.0 equiv).

• Reaction: Stir at Room Temperature for 1–4 hours.

  • Monitoring: TLC will show the disappearance of the non-polar oxazolidine and the baseline spot of the amino alcohol salt.

• Workup:

  • Concentrate to remove THF.

  • Wash the aqueous residue with Et2O (removes carbonyl byproduct).

  • Lyophilize the aqueous layer to obtain the amino alcohol hydrochloride salt.

Protocol B: "The Sledgehammer" (Sterically Hindered/Stable Rings)

Best for: C2-Aryl, C2-t-Butyl, or bicyclic oxazolidines.

• Dissolution: Dissolve oxazolidine in 1,4-Dioxane/2M HCl (1:1 v/v).

• Scavenger: Add Hydroxylamine Hydrochloride (1.5 equiv).

  • Why? Traps the ketone/aldehyde immediately.

• Heat: Reflux (90–100°C) for 6–12 hours.

• Workup:

  • Cool to RT. Basify to pH > 10 with NaOH.

  • Extract amino alcohol with DCM (repeat 3x).

  • Note: The oxime byproduct remains in the organic layer or precipitates; chromatographic separation may be required.

Part 4: Kinetic Data & Substituent Effects

Use this table to predict the reactivity of your substrate.

Substituent at C2 ( )	Substituent at N3 ( )	Relative Hydrolysis Rate	Primary Issue
H, H (Formaldehyde)	Alkyl	Very Fast ( min)	Polymerization of formaldehyde
Me, Me (Acetone)	Alkyl	Fast	Volatile acetone is easy to remove
Ph, H (Benzaldehyde)	Alkyl	Moderate	Equilibrium issues; requires scavenger
Ph, H (Benzaldehyde)	Acetyl/Boc	Very Slow	Electronic deactivation of N
t-Butyl, H	Alkyl	Slow	Steric hindrance to water attack
Ph, Ph	Alkyl	Very Slow	Severe steric hindrance + hydrophobicity

Part 5: Decision Logic for Method Selection

Figure 2: Decision matrix for selecting the appropriate hydrolysis protocol based on substrate structure.

References

• Bundgaard, H., & Johansen, M. (1980). Prodrugs as drug delivery systems XXV: Hydrolysis of oxazolidines. Journal of Pharmaceutical Sciences. Link

• Fuller, A. A., et al. (2010). Stability Studies of Oxazolidine-Based Compounds Using 1H NMR Spectroscopy. Journal of Pharmaceutical Sciences. Link

• Fife, T. H., & Hagopian, L. (1968). The Hydrolysis of 2-(p-Dimethylaminophenyl)-3-phenyl-1,3-oxazolidine. General Acid Catalysis and the pH-Rate Profile. Journal of the American Chemical Society. Link

• Walker, M. A. (1995). A high yielding synthesis of N-protected-alpha-amino aldehydes from N-protected-alpha-amino alcohols. The Journal of Organic Chemistry. Link

Technical Support Center: Base-Catalyzed Degradation of 3-Alkyl-1,3-Oxazolidines

Introduction

Welcome to the technical support guide for the base-catalyzed degradation of 3-alkyl-1,3-oxazolidines. This resource is designed for researchers, medicinal chemists, and formulation scientists who utilize oxazolidines as prodrugs, synthetic intermediates, or chiral auxiliaries.[1] Oxazolidines are five-membered heterocyclic compounds containing both oxygen and nitrogen.[2] While invaluable in many applications, their susceptibility to hydrolysis, particularly ring-opening under basic conditions, presents a common experimental challenge.[3][4] This guide provides in-depth mechanistic insights, practical troubleshooting advice, and validated protocols to help you anticipate and manage the stability of these versatile compounds.

Fundamental Principles: The "Why"

Understanding the mechanism of degradation is the first step toward controlling it. The base-catalyzed hydrolysis of a 3-alkyl-1,3-oxazolidine is not an instantaneous event but a multi-step process.

Mechanism of Base-Catalyzed Hydrolysis

Under basic conditions, the degradation is typically initiated by the nucleophilic attack of a hydroxide ion (or other base) on the C-2 carbon of the oxazolidine ring. This is often the rate-determining step.[4] The reaction proceeds through a transient hemiaminal intermediate, which then undergoes ring cleavage to yield the parent β-amino alcohol and the corresponding aldehyde or ketone.[5][6]

Caption: General mechanism of base-catalyzed oxazolidine hydrolysis.

Key Factors Influencing Degradation Rate

Several factors can dramatically influence the rate of oxazolidine ring opening. Control over these variables is essential for both preventing unwanted degradation and promoting intentional hydrolysis.

• pH: The rate of hydrolysis is strongly pH-dependent. Most oxazolidines exhibit maximum degradation rates in basic solutions (pH > 7.5).[3]

• Substituents (Steric & Electronic Effects):

  • C-2 Position: Increasing the steric bulk of substituents at the C-2 position generally decreases the rate of hydrolysis in neutral and basic solutions.[3] Electron-withdrawing groups on a C-2 aryl substituent can accelerate hydrolysis.[7]

  • N-3 Position: The basicity of the oxazolidine, influenced by the N-3 alkyl group, plays a role. A decrease in the basicity of the oxazolidine can lead to a slower hydrolysis rate.[3]

• Temperature: Like most chemical reactions, the rate of hydrolysis increases with temperature. For sensitive compounds, performing manipulations at reduced temperatures (e.g., 0 °C) can significantly minimize degradation.[8]

• Buffer Catalysis: The hydrolysis rate can be subject to general acid-base catalysis by buffer components.[3] This means the choice of buffer, not just the pH, can impact stability.

Frequently Asked Questions (FAQs)

Q1: What are the final products of base-catalyzed oxazolidine degradation?

A1: The degradation process involves the cleavage of the oxazolidine ring to release the two original components: a β-amino alcohol and a carbonyl compound (an aldehyde or a ketone).[4] For example, an oxazolidine synthesized from N-methylethanolamine and benzaldehyde will degrade back into N-methylethanolamine and benzaldehyde.

Q2: How does the alkyl group on the nitrogen (N-3) affect stability?

A2: The N-3 substituent influences the overall basicity of the oxazolidine. Studies have shown that a decrease in the basicity of the oxazolidine nitrogen can correlate with a decreased rate of hydrolysis.[3] For instance, oxazolidines with phenyl substituents at the N-3 position have been found to be less stable than those with a methyl substituent at the same position.[7]

Q3: My oxazolidine is derived from a bulky ketone. Will it be more stable?

A3: Generally, yes. The rate of hydrolysis in neutral and basic solutions tends to decrease with increasing steric hindrance from substituents derived from the carbonyl component (i.e., at the C-2 position).[3] For example, an oxazolidine derived from pivalaldehyde (a bulky aldehyde) hydrolyzes significantly slower than one derived from formaldehyde.[3]

Q4: Can the buffer I use in my formulation directly cause degradation?

A4: Absolutely. Oxazolidine hydrolysis is subject to general acid-base catalysis.[3] This means that the chemical species in your buffer solution (e.g., phosphate, borate, citrate) can act as catalysts, accelerating the degradation beyond what would be expected based on pH alone. It is crucial to evaluate compound stability in the specific buffer system you intend to use.

Q5: I need to intentionally hydrolyze the oxazolidine to release a drug. What are the typical conditions?

A5: Intentional hydrolysis is often carried out under controlled basic conditions. A common method involves using a hydroxide source like lithium hydroxide (LiOH) or sodium hydroxide (NaOH) in an aqueous solvent system (e.g., THF/water, methanol/water).[8][9] The reaction progress should be carefully monitored by techniques like TLC, LC-MS, or NMR to avoid potential side reactions or degradation of the desired product.[8]

Troubleshooting Guide

This section addresses common problems encountered during the handling and reaction of 3-alkyl-1,3-oxazolidines.

Caption: Troubleshooting workflow for rapid oxazolidine degradation.

Problem: Incomplete or Slow Degradation When Hydrolysis is Desired

• Potential Cause: Insufficient base or water. The hydrolysis reaction consumes hydroxide ions. If the base is used in sub-stoichiometric amounts, the reaction will not proceed to completion.

• Field-Proven Solution: For intentional cleavage, use a molar excess of a strong base like LiOH or NaOH (typically 2-3 equivalents).[8] Ensure sufficient water is present in the solvent system to act as the reactant. If the reaction is still slow, gentle heating may be required, but this should be done cautiously while monitoring for side-product formation.

Problem: Formation of Unexpected Side Products

• Potential Cause: Under strongly basic conditions or with prolonged reaction times, the degradation products (β-amino alcohol and aldehyde/ketone) can undergo further reactions. Aldehydes, in particular, can be susceptible to aldol reactions, Cannizzaro reactions, or other base-catalyzed transformations.

• Field-Proven Solution: Monitor the reaction closely using an appropriate analytical technique (TLC, LC-MS).[8] Once the starting material is consumed, immediately quench the reaction and proceed with the workup. Running the reaction at a lower temperature (e.g., 0 °C) can often provide a cleaner conversion by minimizing the rates of side reactions.[8] In some cases, dimeric β-amino alcohol compounds have been observed, formed from an internal reaction between the parent amino alcohol and the ring-opened intermediate.[7]

Problem: Difficulty in Purifying the Synthesized Oxazolidine

• Potential Cause: Oxazolidines are prone to hydrolysis, and this instability can manifest during purification, especially on silica gel chromatography which can be slightly acidic and contains water.[1] Some oxazolidines, particularly those derived from unsaturated aldehydes, can slightly hydrolyze even under mild conditions.[1]

• Field-Proven Solution:

  • Anhydrous Conditions: Ensure all synthesis and workup steps are performed under anhydrous conditions. Use a drying agent like MgSO₄ or Na₂SO₄.[5]

  • Neutralize Silica Gel: If chromatography is necessary, consider pre-treating the silica gel with a base like triethylamine (e.g., by flushing the column with a hexane solution containing 1-2% Et₃N) to neutralize acidic sites.

  • Alternative Purification: For thermally stable compounds, vacuum distillation can be an effective purification method.[1]

Data Summary

The structure of the parent carbonyl compound significantly impacts the stability of the resulting oxazolidine. The following table, with data derived from studies on ephedrine-based oxazolidines, illustrates this relationship.[3]

Carbonyl Precursor	Hydrolysis Half-Life (t₁/₂) at pH 7.4, 37°C	Relative Stability
Formaldehyde	~5 seconds	Very Low
Salicylaldehyde	~5 seconds	Very Low
Propionaldehyde	~18 seconds	Low
Acetone	~4 minutes	Moderate
Benzaldehyde	~5 minutes	Moderate
Cyclohexanone	~6 minutes	Moderate
Pivalaldehyde	~30 minutes	High

Experimental Protocols

Protocol 5.1: Monitoring Oxazolidine Degradation by ¹H NMR Spectroscopy

This protocol provides a method for quantitatively assessing the stability of an oxazolidine in a buffered aqueous solution.

• Preparation of Stock Solutions:

  • Prepare a concentrated stock solution of your 3-alkyl-1,3-oxazolidine in a deuterated organic solvent (e.g., DMSO-d₆ or CD₃CN).

  • Prepare a stock solution of a stable internal standard (IS) (e.g., 1,3,5-trimethoxybenzene or maleic acid) in the same deuterated solvent. The IS should have a clean singlet in a region of the ¹H NMR spectrum that does not overlap with your compound or degradation product signals.

  • Prepare the desired aqueous buffer (e.g., phosphate buffer) in D₂O and adjust the pD (pD = pH + 0.4) to the target value.

• Sample Preparation:

  • In an NMR tube, combine a precise volume of the oxazolidine stock solution and the internal standard stock solution.

  • Acquire an initial spectrum (t=0) of the sample in the organic solvent to confirm the initial concentration ratio.

• Initiation of Degradation:

  • To the NMR tube, add a precise volume of the D₂O buffer to initiate the hydrolysis reaction. The final solvent mixture should be sufficient to fully dissolve the compound.

• Data Acquisition:

  • Immediately begin acquiring ¹H NMR spectra at regular time intervals (e.g., every 5, 15, or 60 minutes, depending on the expected rate).

  • Maintain the sample at a constant temperature inside the NMR spectrometer.

• Data Analysis:

  • For each spectrum, integrate a characteristic signal for the starting oxazolidine, a characteristic signal for one of the degradation products (e.g., the aldehyde proton), and the signal for the internal standard.

  • Calculate the concentration of the oxazolidine at each time point relative to the constant concentration of the internal standard.

  • Plot the concentration of the oxazolidine versus time to determine the degradation kinetics.

Protocol 5.2: Standard Procedure for Base-Catalyzed Hydrolysis

This protocol outlines a general procedure for the intentional cleavage of an oxazolidine.

• Reaction Setup:

  • Dissolve the 3-alkyl-1,3-oxazolidine (1.0 equiv) in a suitable solvent mixture, such as tetrahydrofuran (THF) and water (e.g., a 4:1 ratio).

  • Place the reaction vessel in an ice bath and cool the solution to 0 °C.

• Addition of Base:

  • Prepare a solution of lithium hydroxide monohydrate (LiOH·H₂O, 3.0 equiv) in water.

  • Slowly add the LiOH solution to the stirred oxazolidine solution at 0 °C.

• Reaction Monitoring:

  • Allow the reaction to warm to room temperature and stir.

  • Monitor the disappearance of the starting material by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).[8]

• Workup and Quenching:

  • Once the reaction is complete, cool the mixture back to 0 °C.

  • Carefully adjust the pH to acidic (e.g., pH 2-3) with an acid such as 1M HCl to protonate the amino alcohol and any carboxylate if the product is an N-acyl oxazolidinone.[8]

  • Transfer the mixture to a separatory funnel.

• Extraction and Isolation:

  • Extract the aqueous layer multiple times with an appropriate organic solvent (e.g., ethyl acetate or dichloromethane).

  • Combine the organic extracts, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and concentrate under reduced pressure to yield the crude product mixture (β-amino alcohol and carbonyl).

  • The products can then be purified by standard methods such as column chromatography or distillation.

References

• Bundgaard, H., & Johansen, M. (1980). Prodrugs as drug delivery systems XXV: Hydrolysis of oxazolidines. International Journal of Pharmaceutics.

• Fife, T. H., & Hagopian, L. (1968). Oxazolidine hydrolysis. Participation of solvent and buffer in ring opening. Journal of the American Chemical Society. Available at: [Link]

• Moloney, G. P., Iskander, M. N., & Craik, D. J. (2010). Stability studies of oxazolidine-based compounds using 1H NMR spectroscopy. Journal of Pharmaceutical Sciences.

• Leclerc, S., et al. (2013). Synthesis of 3-Alkyl Oxazolidines, Derived from 2-Hydroxymethyl Piperidine, as Analytical Standards for the Analysis of Volatile Aldehydes in the Workplace. ACS Omega. Available at: [Link]

• Wikipedia. (n.d.). Oxazolidine. Wikipedia. Available at: [Link]

• Leclerc, S., et al. (2023). Synthesis of 3-Alkyl Oxazolidines, Derived from 2-Hydroxymethyl Piperidine, as Analytical Standards for the Analysis of Volatile Aldehydes in the Workplace. ACS Omega. Available at: [Link]

• Di Francesco, M. A., et al. (2024). Unveiling the Oxazolidine Character of Pseudoproline Derivatives by Automated Flow Peptide Chemistry. MDPI. Available at: [Link]

• ResearchGate. (2014). Can anyone help with resin hydrolysis of oxazolidine ring? ResearchGate. Available at: [Link]

• ResearchGate. (2026). Synthesis of 3-alkyl oxazolidines, derived from 2-hydroxymethyl piperidine, as analytical standards for the analysis of volatile aldehydes in the workplace. ResearchGate. Available at: [Link]

Sources

• 1. Synthesis of 3-Alkyl Oxazolidines, Derived from 2-Hydroxymethyl Piperidine, as Analytical Standards for the Analysis of Volatile Aldehydes in the Workplace - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Oxazolidine - Wikipedia [en.wikipedia.org]
• 3. Prodrugs as drug delivery systems XXV: Hydrolysis of oxazolidines--a potential new prodrug type - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. researchgate.net [researchgate.net]
• 7. Stability studies of oxazolidine-based compounds using 1H NMR spectroscopy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. mdpi.com [mdpi.com]

Technical Support Center: Troubleshooting Low Yields in Oxazolidinone-Mediated Asymmetric Reactions

Welcome to the technical support center for oxazolidinone-mediated asymmetric reactions. This guide is designed for researchers, scientists, and professionals in drug development who utilize Evans auxiliaries and encounter challenges in achieving optimal reaction yields and stereoselectivity. Here, we address common issues in a direct question-and-answer format, providing not just solutions but also the underlying scientific principles to empower your experimental design and troubleshooting.

Section 1: Core Issues in Enolate Formation and Alkylation

The success of an oxazolidinone-mediated asymmetric reaction hinges on the efficient and stereoselective formation of the enolate, followed by its reaction with an electrophile. Low yields at this stage are a frequent hurdle.

Q1: I'm observing a low yield in my alkylation reaction. What are the most likely causes related to enolate formation?

A1: Low yields in the alkylation step often trace back to incomplete enolate formation or undesired side reactions. Several factors should be critically examined:

• Base Selection and Purity: Strong, non-nucleophilic bases are essential for the complete deprotonation of the N-acyloxazolidinone.[1] Lithium diisopropylamide (LDA) and sodium bis(trimethylsilyl)amide (NaHMDS) are commonly used.[2][3] The purity of the base is paramount; aged or improperly stored bases can lead to incomplete deprotonation. It is advisable to use freshly prepared or recently purchased, high-purity bases.

• Reaction Temperature: Enolate formation is typically performed at low temperatures, such as -78 °C, to minimize side reactions.[3] Temperatures that are too high can lead to enolate decomposition or reaction with the solvent.

• Solvent and Moisture: Anhydrous conditions are critical. Trace amounts of water can quench the strong base and the enolate, drastically reducing the yield.[4] Tetrahydrofuran (THF) is a common solvent and must be thoroughly dried before use.[1]

• Stoichiometry of the Base: Using a slight excess of the base (e.g., 1.05 equivalents) can help ensure complete deprotonation of the N-acyloxazolidinone.[3][5]

Q2: My diastereoselectivity is poor. How can I improve it?

A2: Poor diastereoselectivity indicates a problem with the facial selectivity of the electrophile's approach to the enolate. The key is to maintain the rigid, chelated transition state that directs the electrophile.[3]

• Enolate Geometry: The formation of the desired Z-enolate is crucial for high diastereoselectivity in alkylations.[2][3] This is generally favored with lithium and sodium bases due to chelation between the metal cation and the carbonyl oxygen of the auxiliary and the enolate oxygen.[3]

• Lewis Acids in Aldol Reactions: In asymmetric aldol reactions, the choice of Lewis acid is critical for achieving high diastereoselectivity. Boron triflates, for instance, are known to promote the formation of a rigid six-membered ring transition state, leading to excellent stereocontrol.[6]

• Steric Hindrance: The steric bulk of the substituent on the oxazolidinone (e.g., benzyl or isopropyl) is designed to block one face of the enolate.[3] Ensure that the chosen auxiliary provides sufficient steric hindrance to effectively direct the electrophile.

Troubleshooting Enolate Formation and Alkylation

Caption: Troubleshooting workflow for enolate formation and alkylation.

Section 2: Challenges in Auxiliary Cleavage

Once the desired asymmetric transformation is complete, the chiral auxiliary must be removed. This step can also be a source of low yields if not performed correctly.

Q3: I'm getting a low yield of my desired carboxylic acid after LiOH/H₂O₂ cleavage. What's going wrong?

A3: The standard method for cleaving the N-acyl oxazolidinone to a carboxylic acid involves hydrolysis with lithium hydroxide and hydrogen peroxide. Low yields are often due to incomplete reaction or the formation of side products.[7]

• Incorrect Reagent Stoichiometry: A common pitfall is using an insufficient amount of hydrogen peroxide relative to lithium hydroxide. A ratio of at least 4:1 H₂O₂ to LiOH is recommended to favor the formation of the lithium hydroperoxide (LiOOH) nucleophile, which selectively attacks the desired exocyclic carbonyl group.[7]

• Reaction Temperature: The cleavage reaction should be performed at 0 °C or even lower to minimize the formation of a common hydroxyamide impurity.[7]

• Solvent System: A mixture of THF and water is generally the optimal solvent system for this cleavage.[7]

• Substrate Steric Hindrance: For sterically demanding substrates, the standard cleavage conditions may be too slow. In such cases, a slight increase in temperature might be necessary, but this should be done cautiously while monitoring the reaction closely.[7]

Q4: I'm trying to reduce the N-acyl oxazolidinone to a primary alcohol with LiBH₄, but the reaction is sluggish and the yield is low.

A4: Reduction with lithium borohydride (LiBH₄) is a common method for obtaining the corresponding primary alcohol.[2] Sluggish reactions and low yields can be attributed to several factors:

• Reagent Quality: Ensure the LiBH₄ is fresh and has been stored under anhydrous conditions.

• Solvent: Anhydrous ethereal solvents like THF or diethyl ether are required.[7]

• Temperature: The reaction is typically initiated at 0 °C and may require warming to room temperature for completion, depending on the substrate.

• Workup Procedure: Careful quenching of the reaction is necessary to avoid decomposition of the product.

Troubleshooting Auxiliary Cleavage

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. uwindsor.ca [uwindsor.ca]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. alfa-chemistry.com [alfa-chemistry.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]

Reference Data & Comparative Studies

Comparative Guide: Oxazolidine vs. Thiazolidine Chiral Auxiliaries

Executive Summary

In the landscape of asymmetric synthesis, chiral auxiliaries remain a cornerstone for controlling stereochemistry in C-C bond-forming reactions.[1][2] While Evans oxazolidinones have long been the gold standard for diastereoselective aldol and alkylation reactions, thiazolidinethiones (Nagao/Crimmins auxiliaries) offer distinct advantages, particularly regarding "switchable" diastereoselectivity and facile, non-destructive cleavage.

This guide provides a technical comparison of these two scaffolds, focusing on mechanistic divergence, reaction performance, and downstream versatility.

Mechanistic Underpinnings[2][4][5]

The Evans Oxazolidinone System

The Evans system relies on chelation-controlled rigidification .

• Enolization: typically uses Boron triflates (

  ) with a tertiary amine.

• Transition State: Forms a tight Zimmerman-Traxler chair-like transition state. The Boron atom chelates the enolate oxygen and the aldehyde carbonyl.

• Selectivity: Steric bulk from the auxiliary (C4 position) forces the aldehyde to approach from the face opposite the auxiliary's substituent. This almost exclusively yields the "Evans-syn" product.[3]

• Limitation: Achieving "non-Evans" syn products requires changing the auxiliary enantiomer or using complex Lewis acid swaps (e.g., TiCl4 with specific conditions) which are often less reliable with oxazolidinones.

The Thiazolidinethione (Crimmins) System

Thiazolidinethiones introduce a sulfur atom that fundamentally alters the coordination chemistry.

• Enolization: typically uses Titanium tetrachloride (

  ) with an amine base (e.g., -Sparteine or DIPEA).

• The "Switchable" Mechanism: The thiocarbonyl sulfur (

  ) is a soft Lewis base with high affinity for soft Lewis acids like Titanium.

  • Pathway A (Chelated): With 2 equivalents of base, the Titanium coordinates both the enolate oxygen and the thiocarbonyl sulfur. This rigid chelation mimics the Evans model, yielding "Evans-syn" .

  • Pathway B (Non-Chelated): By limiting the base or using a non-chelating Lewis acid, the thiocarbonyl sulfur does not coordinate. The auxiliary rotates to minimize dipole interactions, exposing the opposite face. This yields the "Non-Evans syn" product.

• Advantage: You can access both diastereomers using the same auxiliary by simply tuning the reaction conditions.[4][5]

Visualization: Mechanistic Divergence

Figure 1: Mechanistic divergence between Boron-mediated Evans Aldol and Titanium-mediated Crimmins Aldol reactions, highlighting the "switchable" selectivity of thiazolidinethiones.

Performance Comparison Matrix

The following table synthesizes experimental data comparing the two scaffolds.

Feature	Evans Oxazolidinone	Nagao/Crimmins Thiazolidinethione
Primary Enolization	Boron ( ) or Lithium (LDA)	Titanium ( )
Aldol Selectivity (dr)	Typically >95:5 (Evans-syn)	>98:2 (Tunable: Evans or Non-Evans)
Acetate Aldol	Poor selectivity (often racemic)	High selectivity (>95:5) [1]
Cleavage: Hydrolysis	Requires (can be harsh)	Mild hydrolysis conditions
Cleavage: Reduction	(requires careful handling)	or (very mild)
Cleavage: Displacement	Difficult direct amidation (requires )	Facile direct amidation with amines
Auxiliary Recovery	High (>90%)	High (>90%)
Chromatography	UV active (Phenyl/Benzyl groups)	Yellow color (easy visual tracking)

Experimental Protocols

Protocol A: The "Switchable" Crimmins Aldol (Thiazolidinethione)

This protocol demonstrates the access to "Non-Evans Syn" products, a capability difficult to achieve with standard Evans auxiliaries.

Reagents:

• N-Propionyl thiazolidinethione (1.0 equiv)[4]

• (1.05 equiv)

• DIPEA (Diisopropylethylamine) (1.1 equiv)

• Aldehyde (1.1 equiv)

• DCM (Anhydrous)[4]

Step-by-Step Workflow:

• Enolization: Dissolve N-propionyl thiazolidinethione in DCM (0.1 M) and cool to -78 °C.

• Lewis Acid Addition: Add

  dropwise. The solution will turn yellow/orange. Stir for 5 min.

• Base Addition: Add DIPEA dropwise. The solution typically deepens in color (dark red/brown). Stir at -78 °C for 30 min to ensure complete enolate formation.

  • Note: For "Evans-syn" selectivity, use (-)-Sparteine (2.0 equiv) instead of DIPEA.

• Aldol Addition: Add the aldehyde dropwise (neat or in minimal DCM).

• Reaction: Stir at -78 °C for 1–4 hours (monitor by TLC).

• Quench: Quench with saturated aqueous

  . Warm to room temperature.

• Workup: Extract with DCM, wash with brine, dry over

  , and concentrate.

• Purification: Flash chromatography. The yellow color of the auxiliary helps track the product bands.

Protocol B: Facile Cleavage via Direct Amidation

Thiazolidinethiones are "activated amides" due to the thione leaving group ability. This allows direct displacement by amines, avoiding the need for toxic Weinreb aluminum reagents used with oxazolidinones.

Reagents:

• Aldol Adduct (Thiazolidinethione)[6][5][7]

• Primary or Secondary Amine (1.5 - 3.0 equiv)

• Solvent: DCM or THF[1]

Step-by-Step Workflow:

• Dissolve the aldol adduct in DCM (0.2 M).

• Add the amine.

• Stir at room temperature. (Reaction time varies from 1h to 12h depending on amine steric hindrance).

  • Observation: The yellow color of the starting material will fade as the free auxiliary (truly yellow) and amide (colorless) form, but TLC is required for confirmation.

• Workup: Wash with weak acid (0.1 M HCl) to remove excess amine (if basic) and the free auxiliary (which is acidic, pKa ~10-11).

  • Recycling: The free thiazolidinethione auxiliary can be recovered from the basic aqueous wash by acidification and extraction.

Visualization: Cleavage Versatility

Figure 2: The "Soft Nucleophile" advantage. Thiazolidinethiones allow direct access to diverse functionalities under mild conditions, unlike the harsher conditions often required for oxazolidinones.

References

• Crimmins, M. T., & She, J. (2004). "Asymmetric Aldol Additions with Titanium Enolates of Acyl-1,3-thiazolidine-2-thiones: Synthesis of the C1-C12 Fragment of Amphidinolide T1." Journal of the American Chemical Society, 126(39), 12790–12791. [Link]

• Evans, D. A., Bartroli, J., & Shih, T. L. (1981). "Enantioselective aldol condensations. 2. Erythro-selective chiral aldol condensations via boron enolates." Journal of the American Chemical Society, 103(8), 2127–2129. [Link]

• Crimmins, M. T., & Chaudhary, K. (2000).[7] "Titanium Enolates of Thiazolidinethione Chiral Auxiliaries: Versatile Tools for Asymmetric Aldol Additions."[5][7][8][9] Organic Letters, 2(6), 775–777.[7] [Link]

• Ren, Y., et al. (2007). "Highly Diastereoselective Acetate Aldol Reactions of Thiazolidinethiones." Organic Letters, 9(1), 149–152.[10] [Link]

• Vela, M. A., & Fronczek, F. R. (2025). "Indene-Based Thiazolidinethione Chiral Auxiliary for Propionate and Acetate Aldol Additions." ResearchGate. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. alfa-chemistry.com [alfa-chemistry.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Enantioselective Total Synthesis of (-)-Pironetin: Iterative Aldol Reactions of Thiazolidinethiones - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Direct and Asymmetric Aldol Reactions of N‐Azidoacetyl‐1,3‐thiazolidine‐2‐thione Catalyzed by Chiral Nickel(II) Complexes. A New Approach to the Synthesis of β‐Hydroxy‐α‐Amino Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Titanium enolates of thiazolidinethione chiral auxiliaries: versatile tools for asymmetric aldol additions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. Aldol reaction [chemistrynewlight.blogspot.com]

Conformational Analysis of Oxazolidine Derivatives: A 1H NMR-Driven Comparative Guide

Executive Summary

Oxazolidines—saturated 5-membered N,O-heterocycles—are pivotal in drug development, serving as prodrugs (e.g., for

-amino alcohols), chiral auxiliaries (Evans auxiliaries), and synthetic intermediates. Their conformational landscape is complex, governed by a dynamic interplay between ring puckering (envelope/twist) and nitrogen pyramidal inversion .

While X-ray crystallography provides high-resolution static snapshots, it often fails to capture the solution-state dynamics relevant to biological activity. This guide outlines a rigorous, self-validating 1H NMR methodology for determining the relative stereochemistry (cis vs. trans) and dominant conformers of oxazolidine derivatives, contrasting this approach with solid-state and computational alternatives.

Part 1: The Conformational Landscape

Unlike 6-membered rings (chairs), oxazolidine rings are flexible. The conformational analysis must address three degrees of freedom:

• N-Inversion: The nitrogen atom undergoes pyramidal inversion.[1] In oxazolidines, the barrier is often low enough (

  kcal/mol) to allow rapid exchange at room temperature, leading to signal averaging, but high enough in sterically crowded or N-heteroatom substituted systems to separate invertomers at low temperatures.

• Ring Puckering: The ring oscillates between envelope (

  ) and twist ( ) forms to minimize torsional strain and eclipsing interactions.

• Exocyclic Rotation: Rotation of substituents at C2, C4, or C5.

The Critical Stereochemical Challenge

Distinguishing 2,4- or 4,5-substituted isomers requires determining if substituents reside on the same face (cis) or opposite faces (trans) of the ring.

Part 2: Methodological Comparison

The following table objectively compares 1H NMR against X-ray Crystallography and Density Functional Theory (DFT) for this specific application.

Feature	1H NMR (Solution State)	X-Ray Crystallography	DFT / Computational
State of Matter	Solution (biomimetic)	Solid State (crystal lattice)	Vacuum or Solvation Model
Dynamic Resolution	High. Can detect N-invertomers via VT-NMR.	None. Static snapshot.	High. can calculate transition states.
Stereo-Assignment	Excellent (via NOE/ROESY).	Absolute. (Gold Standard).	Predictive (needs validation).
Conformational Bias	Solvent-dependent (H-bonding effects).[2]	Crystal packing forces can distort ring puckering.	Dependent on basis set/functional.[3][4]
Throughput	High (10-30 mins/sample).	Low (days to weeks for crystal growth).	Medium (hours/days of CPU time).
Limitations	Signal overlap; "Scalar Cross-Relaxation" artifacts.	Requires single crystal; may not match solution structure.	Theoretical only.

Part 3: 1H NMR Diagnostic Parameters

Vicinal Coupling Constants ( )

In 5-membered rings, the Karplus relationship is perturbed by the electronegativity of the heteroatoms and ring strain.

• General Trend:

  .
  • (C4-C5): Typically 6.0 – 10.0 Hz .
  • (C4-C5): Typically 0 – 6.0 Hz .

• Caveat: Ring distortion can skew these values. A

  value of ~6 Hz is ambiguous and requires NOE validation.

Nuclear Overhauser Effect (NOE)

This is the definitive tool for assigning relative stereochemistry.

• Strong NOE: Indicates protons are spatially close (< 3.5 Å), confirming a cis relationship.

• Weak/Null NOE: Suggests trans relationship (or large distance).

• Expert Insight (Scalar Cross-Relaxation): In oxazolidines with slow N-exchange, NOESY spectra can exhibit "anomalous" cross-peaks between NH and adjacent CH protons that are not due to spatial proximity but due to scalar cross-relaxation (J-driven). Always validate NOESY data with ROESY if exchange is suspected.

Dynamic NMR (VT-NMR)

Variable Temperature NMR is essential for oxazolidines.

• Room Temp (298 K): Signals may be broad due to intermediate exchange rates of N-inversion.

• Low Temp (< 233 K): "Freezes" the N-inversion, splitting signals into distinct sets for the major and minor invertomers.

Part 4: Experimental Protocol (The Self-Validating Workflow)

This protocol is designed to ensure data integrity and avoid common pitfalls like solvent-induced conformational changes.

Step 1: Solvent Selection & H-Bonding Probe

Oxazolidine conformation is sensitive to hydrogen bonding.

• Run 1: Dissolve ~5-10 mg in

  (Non-polar, promotes intramolecular H-bonds).

• Run 2: Dissolve ~5-10 mg in

  or (Polar, disrupts intramolecular H-bonds).

• Analysis: Significant chemical shift changes (

  ppm) or changes in -coupling indicate a flexible conformation driven by H-bonding.

Step 2: 1D 1H NMR Acquisition

• Parameter: Acquire with high digital resolution (at least 64k points) to resolve fine splitting.

• Action: Measure

  couplings.

  • If

    Hz Likely cis.

  • If

    Hz Likely trans.

  • If

    Hz Ambiguous (Proceed to Step 3).

Step 3: 1D Selective NOE / 2D NOESY

• Preferred: 1D Selective NOE (Gradient enhanced). It provides quantitative enhancement data and is faster/cleaner than 2D for small molecules.

• Target: Irradiate the C2-H or C4-H proton.

• Observation: Look for enhancement at C5-H.

  • Enhancement > 2%

    cis.

  • No Enhancement

    trans.

Step 4: Variable Temperature (VT) Analysis (If signals are broad)

• Cool sample in

  to -40°C or -60°C.

• Goal: Resolve individual invertomers.

• Calculation: Use the coalescence temperature (

  ) to calculate the barrier to inversion ( ) using the Eyring equation.

Part 5: Visualization of Workflow & Logic

The following diagrams illustrate the decision-making process and the experimental workflow.

Diagram 1: Stereochemical Assignment Logic Tree

Caption: Logic flow for assigning relative stereochemistry in 2,4,5-substituted oxazolidines using

-coupling and NOE data.

Diagram 2: The Self-Validating Experimental Workflow

Caption: Step-by-step experimental workflow emphasizing the check for dynamic exchange (broad signals) prior to stereochemical assignment.

References

• Ali, S. A., et al. (2008).[2][5] Nitrogen inversion process in some camphor-based isoxazolidines. Arkivoc. Link

• Claridge, T. D. W. (2016).[6][7] Scalar Cross-Relaxation Detected in the NOESY Spectra of Oxazolidines and Thiazolidines. The Journal of Organic Chemistry. Link

• Wazeer, M. I. M., et al. (1997).[8] Synthesis and NMR study of some highly substituted isoxazolidines. Canadian Journal of Analytical Sciences and Spectroscopy.[8] Link

• Garbuzinskiy, S. O., et al. (2025).[9] Comparative study of protein X-ray and NMR structures. bioRxiv. Link

• Bajtel, Á., et al. (2021). Stereoselective synthesis and transformation of pinane-based 2-amino-1,3-diols. Molecules (MDPI). Link

Sources

• 1. researchgate.net [researchgate.net]
• 2. arkat-usa.org [arkat-usa.org]
• 3. Stability studies of oxazolidine-based compounds using 1H NMR spectroscopy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. fileserver-az.core.ac.uk [fileserver-az.core.ac.uk]
• 7. pubs.acs.org [pubs.acs.org]
• 8. pure.kfupm.edu.sa [pure.kfupm.edu.sa]
• 9. biorxiv.org [biorxiv.org]

Validation of Stereochemistry in Oxazolidine Synthesis via NOE Analysis

Executive Summary

In the synthesis of chiral auxiliaries and bioactive heterocycles, 1,3-oxazolidines represent a critical scaffold. However, determining the relative stereochemistry (cis/trans) at the C2 and C4 positions is notoriously difficult. Standard

coupling analysis often fails due to the conformational flexibility (pseudorotation) of the five-membered ring. While X-ray crystallography remains the absolute standard, it is frequently inaccessible for these often-oily intermediates.

This guide establishes 1D Nuclear Overhauser Effect (NOE) Difference Spectroscopy as the primary solution-state validation method. We compare this technique against alternatives and provide a self-validating experimental protocol designed to eliminate common artifacts like paramagnetic relaxation and scalar cross-relaxation.

Part 1: The Stereochemical Challenge

The core difficulty in assigning oxazolidine stereochemistry lies in the ring's geometry. Unlike rigid cyclohexane chairs, five-membered rings undergo pseudorotation , rapidly interconverting between envelope and twist conformations.

• The Failure of J-Coupling: The Karplus equation relies on fixed dihedral angles. In oxazolidines, the time-averaged coupling constants (

  ) for cis and trans isomers often overlap (typically 4–7 Hz), rendering them indistinguishable.

• The Solution: NOE spectroscopy measures through-space proximity (

  ), not through-bond angles. In a 2,4-disubstituted oxazolidine, the cis relationship places protons on the same face of the ring, resulting in a distinct, strong NOE signal that is absent or significantly weaker in the trans isomer.

Diagram 1: Stereochemical Assignment Workflow

The following decision matrix outlines the logical flow for assigning stereochemistry in synthetic intermediates.

Caption: Decision matrix for stereochemical assignment. NOE is the critical path for non-crystalline intermediates where J-coupling is inconclusive.

Part 2: Comparative Analysis of Validation Methods

The following table objectively compares the primary methods for validating oxazolidine stereochemistry.

Feature	1D NOE Difference (Recommended)	X-Ray Crystallography	J-Coupling ( )	2D NOESY
Primary Mechanism	Through-space dipolar coupling ( )	Electron density diffraction	Through-bond scalar coupling	Through-space dipolar coupling
Sample State	Solution (CDCl , C D )	Solid (Single Crystal)	Solution	Solution
Reliability for Rings	High (Direct distance measurement)	Absolute	Low (Ambiguous due to puckering)	Medium (prone to noise/artifacts)
Time/Cost	Low (10–30 mins)	High (Days/Weeks)	Very Low (Standard NMR)	Medium (2–12 hours)
Sensitivity	High (can detect <1% enhancement)	N/A	High	Lower than 1D Difference
Key Limitation	Requires careful sample prep (degassing)	Requires suitable crystal growth	Fails for flexible 5-membered rings	Zero-quantum coherence artifacts

Part 3: Mechanistic Principles

The Nuclear Overhauser Effect depends on the cross-relaxation between two spins (

and ) that are close in space. The intensity of the NOE signal ( ) is inversely proportional to the sixth power of the distance between the nuclei:

In a cis-2,4-oxazolidine , the proton at C2 and the proton at C4 are typically separated by ~2.4 Å. In the trans-isomer , this distance increases to >3.5 Å. Due to the

dependence, this small distance change results in a massive difference in signal intensity, often making the NOE observable for the cis isomer but undetectable for the trans isomer.

Part 4: Experimental Protocol (Self-Validating)

This protocol utilizes 1D NOE Difference Spectroscopy rather than 2D NOESY.[1] 1D Difference is faster and provides cleaner data for specific proton pairs, avoiding the resolution limits of 2D plots.

Phase 1: Sample Preparation (Critical for Trustworthiness)

• Concentration: Prepare a sample of 10–20 mg in 0.6 mL of deuterated solvent.

• Solvent Choice: Use CDCl

  or C D .[2] Avoid viscous solvents (DMSO) if possible, as they alter correlation times ( ).

• Degassing (Mandatory): Dissolved oxygen is paramagnetic and promotes rapid relaxation (

  ), which quenches the NOE signal.

  • Attach the NMR tube to a vacuum line or use a specific degassing adapter.

  • Perform 3 cycles of Freeze-Pump-Thaw (freeze in liquid

    , apply vacuum, thaw under static vacuum).

  • Backfill with inert gas (

    or Ar) or seal the tube under vacuum.

Phase 2: Acquisition Parameters (Bruker/Varian Standard)

• Pulse Sequence: noediff (Bruker) or equivalent.

• Target Selection: Select the resonance of the C2-H (acetal proton) for irradiation. It is usually a distinct triplet or doublet of doublets downfield (4.5–5.5 ppm).

• Control Frequency: Set an off-resonance irradiation point in a silent region of the spectrum (e.g., -2 ppm or a region with no peaks).

• Mixing Time (

  ): Set to 500–800 ms for small molecules (MW < 500).

  • Too short (<200 ms): Insufficient NOE buildup.

  • Too long (>1.5 s): Risk of Spin Diffusion (magnetization transferring to secondary neighbors, leading to false positives).

• Scans: Acquire 64–128 scans to ensure signal-to-noise ratio allows detection of 1–2% enhancements.

Phase 3: Data Processing

• Process the "On-Resonance" (irradiated) and "Off-Resonance" (control) spectra identically.

• Subtract the On-Resonance FID from the Control FID.

• Result: The irradiated peak will appear as a large negative signal. Positive peaks indicate spatial proximity (NOE).

Part 5: Data Interpretation & Case Study

Case Study: Serine-Derived Oxazolidine (Garner's Aldehyde Derivative)

Consider the synthesis of a Boc-protected oxazolidine from L-serine. You isolate two diastereomers: Compound A and Compound B .

Hypothesis:

• Cis-isomer (2,4-syn): C2-H and C4-H are on the same face.

• Trans-isomer (2,4-anti): C2-H and C4-H are on opposite faces.

Experimental Results:

• Irradiation of C2-H in Compound A:

  • Strong positive enhancement observed at the C4-H signal (~3.8 ppm).

  • Enhancement: ~4-5%.

• Irradiation of C2-H in Compound B:

  • No enhancement (or <0.5%) observed at C4-H.

  • Enhancement observed at C5-H (trans relationship check).

Diagram 2: Visualizing the NOE Correlation

This diagram illustrates the spatial relationships that generate the signal.

Caption: Mechanism of NOE signal generation. The inverse sixth-power distance dependence (

) acts as a molecular ruler, distinguishing cis from trans.

Pitfall Alert: Scalar Cross-Relaxation

In some oxazolidines, particularly those with broad NH peaks, you may observe "anomalous" cross-peaks in NOESY spectra that are actually due to Scalar Cross-Relaxation (modulated by J-coupling) rather than direct dipolar coupling [1].

• Validation: Always verify NOE signals by ensuring the peaks involved do not show strong J-coupling artifacts in the difference spectrum. If in doubt, run a ROESY experiment; ROE signals are positive (in phase with diagonal) while chemical exchange/scalar artifacts behave differently.

References

• Scalar Cross-Relaxation Detected in the NOESY Spectra of Oxazolidines and Thiazolidines. Source: Journal of Organic Chemistry (ACS Publications) URL:[Link]

• 1D NOE Difference Spectroscopy Protocol. Source: UMass NMR Facility URL:[Link]

• Developments in the Karplus Equation as They Relate to the NMR Coupling Constants of Carbohydrates. Source: National Institutes of Health (PMC) URL:[Link]

Sources

• 1. NOE Difference Spectroscopy | UMass Nuclear Magnetic Resonance (NMR) Labs [websites.umass.edu]
• 2. scs.illinois.edu [scs.illinois.edu]
• 3. Synthesis of fused tetramate-oxazolidine and -imidazolidine derivatives and their antibacterial activity - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/D3OB00594A [pubs.rsc.org]

Publish Comparison Guide: Characterization of Oxazolidine Ring-Opened Intermediates by NMR

This guide provides an authoritative technical comparison and experimental framework for characterizing oxazolidine ring-opened intermediates, focusing on Nuclear Magnetic Resonance (NMR) spectroscopy as the primary validation tool.

Executive Summary & Strategic Context

Oxazolidines are pivotal heterocyclic scaffolds in drug discovery, serving as prodrugs for

-amino alcohols, chiral auxiliaries (e.g., Evans auxiliaries), and formaldehyde scavengers. The critical analytical challenge lies in their ring-chain tautomerism . In solution, oxazolidines exist in equilibrium with their ring-opened Schiff base (imine) or iminium forms, a process sensitive to pH, temperature, and solvent polarity.

This guide compares NMR against alternative analytical techniques (IR, MS, X-ray), establishing NMR as the superior method for resolving the dynamic equilibrium of ring-opening in solution.

Mechanistic Architecture: The Ring-Chain Tautomerism

Understanding the species in solution is prerequisite to characterization. The oxazolidine ring (closed) opens to form a Schiff base or iminium ion (open), which may further hydrolyze to an aldehyde and amino alcohol.

Pathway Diagram

Figure 1: Acid-catalyzed ring-opening pathway of 1,3-oxazolidines. The equilibrium shifts toward the iminium species in acidic media, eventually leading to hydrolysis.

Comparative Analysis: NMR vs. Alternatives

While X-ray crystallography provides definitive solid-state data, it fails to capture solution-state dynamics. Mass Spectrometry (MS) often induces fragmentation that mimics ring-opening, leading to false positives.

Feature	NMR Spectroscopy	FT-IR Spectroscopy	Mass Spectrometry (ESI-MS)
Primary Detection	Electronic environment of nuclei ( H, C).[1]	Functional group vibration (C=N vs C-O).	Mass-to-charge ratio (m/z).
Ring-Closed Signal	C2-H: 4.0–6.0 ppm (triplet/dd)C2-C: 80–100 ppm (Aminal)	No C=N stretch.Strong C-O-C bands (1050–1150 cm⁻¹).	Molecular ion .
Ring-Opened Signal	Imine-H: 8.0–9.0 ppm (Singlet)Imine-C: 160–170 ppm	Strong C=N stretch (1640–1690 cm⁻¹).	Fragment ions (Schiff base) often indistinguishable from parent.
Dynamic Resolution	Excellent. VT-NMR quantifies tautomeric ratios ( ).	Poor. Fast timescale averages vibrations; difficult to quantify ratio.	Poor. Ionization energy alters equilibrium.
Verdict	Gold Standard for solution dynamics.	Secondary validation tool.	Supporting data only.

Detailed NMR Characterization Guide

Diagnostic Chemical Shifts

The most reliable indicator of ring opening is the shift of the aminal center (C-2 position).

Table 1: Representative Chemical Shifts (CDCl₃ vs D₂O/Acid)

Nucleus	Position	Ring-Closed (Oxazolidine)	Ring-Opened (Iminium/Schiff Base)	(Shift)
H	H-2 (Aminal)	4.5 – 5.8 ppm (Typically triplet or dd)	8.2 – 9.5 ppm (Broad singlet or doublet)	+3.0 to +4.0 ppm (Downfield)
H	N-CH	2.5 – 3.5 ppm	3.5 – 4.5 ppm	+1.0 ppm (Deshielding due to + charge)
C	C-2 (Aminal)	85 – 98 ppm (sp hybridized)	160 – 175 ppm (sp hybridized C=N)	+70 to +80 ppm (Diagnostic)
C	N-CH	50 – 60 ppm	55 – 65 ppm	Slight Downfield

Variable Temperature (VT) NMR

Oxazolidine ring-chain tautomerism is often fast on the NMR timescale at room temperature, resulting in broad, averaged signals.

• Low Temperature (-40°C to -60°C): "Freezes" the equilibrium. Distinct sets of peaks for the closed and open forms appear, allowing integration to determine

  .

• High Temperature (+50°C to +80°C): Accelerates exchange, sharpening the averaged peak (coalescence), useful for determining the activation energy (

  ) of ring opening.

Experimental Protocol: Validation Workflow

Objective: Confirm the formation of the ring-opened iminium intermediate under acidic stress.

Materials

• Analyte: 10–20 mg Oxazolidine derivative.

• Solvent: CDCl

  (for neutral baseline), DMSO-d (for polar stability), D O with 10% DCl (for hydrolysis study).

• Internal Standard: TMS (Tetramethylsilane) or TMSP (for aqueous samples).

Workflow Diagram

Figure 2: Step-by-step NMR workflow for characterizing oxazolidine ring opening.

Step-by-Step Methodology

• Baseline Characterization (Neutral):

  • Dissolve 15 mg of the oxazolidine in 0.6 mL CDCl

    .

  • Acquire a standard

    H (16 scans) and C (256 scans) spectrum.

  • Checkpoint: Verify the C-2 proton signal is in the 4.5–6.0 ppm range.

• In-Situ Acidification (Ring Opening):

  • Add 10–20

    L of Trifluoroacetic acid-d (TFA-d) or dilute DCl to the NMR tube. Shake vigorously.

  • Acquire

    H NMR immediately.

  • Observation: Look for the disappearance of the 4.5–6.0 ppm signal and the emergence of a downfield signal at 8.0–9.0 ppm (Iminium form).

• Hydrolysis Monitoring (Time-Course):

  • If using D

    O/DCl, acquire spectra every 15 minutes for 2 hours.

  • Monitor the appearance of free aldehyde signals (9.5–10.0 ppm) distinct from the iminium signal.

• 2D Validation (HSQC/HMBC):

  • Run an HSQC experiment to confirm the carbon attached to the downfield proton is indeed sp

    hybridized (~160+ ppm), distinguishing it from other deshielded protons.

References

• Moloney, G. P., et al. (2010).[2] Stability Studies of Oxazolidine-Based Compounds Using

  H NMR Spectroscopy. Journal of Pharmaceutical Sciences.

• Fülöp, F., Pihlaja, K., et al. (2001).[3] Substituent Influences on the Stability of the Ring and Chain Tautomers in 1,3-O,N-Heterocyclic Systems. The Journal of Organic Chemistry.

• Saiz-Urra, L., et al. (2008). Substituent effects on the ring-chain tautomerism of some 1,3-oxazolidine derivatives. Rapid Communications in Mass Spectrometry.

• BenchChem Technical Support. (2025). Comparative Analysis of NMR Spectroscopic Data for 2-Oxazolidinone Derivatives. BenchChem Application Notes.

Sources

• 1. researchgate.net [researchgate.net]
• 2. discovery.researcher.life [discovery.researcher.life]
• 3. pubs.acs.org [pubs.acs.org]